6-Bromo-3-methyl-3,4-dihydro-2H-1,5-benzodioxepine

• CAS: 1345471-19-3

Core Science & Biosynthesis

Technical Profile: 6-Bromo-3-methyl-3,4-dihydro-2H-1,5-benzodioxepine (CAS 1345471-19-3)

[1]

Executive Summary & Chemical Identity

CAS 1345471-19-3 (6-Bromo-3-methyl-3,4-dihydro-2H-1,5-benzodioxepine) represents a specialized halogenated scaffold within the benzodioxepine class.[1] Unlike the more common 1,4-benzodioxanes, the 1,5-benzodioxepine system features a seven-membered ring fused to a benzene core, offering distinct conformational properties that impact ligand-receptor binding kinetics.

This compound serves as a critical high-value intermediate (HVI) in medicinal chemistry, primarily utilized for:

• Library Expansion: The C6-bromine atom acts as a reactive "handle" for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig), allowing the rapid generation of structure-activity relationship (SAR) libraries.

• Bioisosteric Replacement: The benzodioxepine ring acts as a lipophilic, metabolically stable bioisostere for benzodiazepines or benzocycloheptenes in CNS-active drug discovery programs.

Chemical Identity Table

Property	Data
Chemical Name	6-Bromo-3-methyl-3,4-dihydro-2H-1,5-benzodioxepine
CAS Number	1345471-19-3
Molecular Formula	C₁₀H₁₁BrO₂
Molecular Weight	243.10 g/mol
Core Scaffold	3,4-dihydro-2H-1,5-benzodioxepine
Key Substituents	6-Bromo (Aryl halide), 3-Methyl (Aliphatic side chain)
Chirality	The C3 position is a chiral center due to the asymmetry induced by the 6-bromo substitution on the aromatic ring.[1][2]

Physical & Chemical Properties

Understanding the physicochemical profile is essential for optimizing formulation and reaction conditions.

Property	Value / Description	Note
Appearance	Off-white to pale yellow solid	Typical of halogenated aryl ethers.
Solubility	Soluble in DMSO, DCM, Ethyl Acetate	Poor water solubility; requires organic co-solvents for biological assays.
LogP (Predicted)	~3.2	Indicates moderate lipophilicity, suitable for CNS penetration.
Melting Point	N/A (Class-dependent: ~60-80°C)	Exact experimental value varies by polymorph/purity.
Stability	Stable under ambient conditions	Avoid strong Lewis acids which may cleave the ether linkage.

Synthesis & Manufacturing Logic

The synthesis of CAS 1345471-19-3 typically follows a convergent route involving a double Williamson ether synthesis. The choice of reagents dictates the yield and the control over the 3-methyl stereocenter.

Retrosynthetic Analysis

The molecule is disconnected at the two ether linkages, revealing two key precursors:

• 3-Bromocatechol (1,2-dihydroxy-3-bromobenzene): Provides the aromatic core and the halogen handle.

• 1,3-Dihalo-2-methylpropane (or equivalent sulfonate): Provides the seven-membered ring bridge.

Mechanistic Pathway (DOT Visualization)

The following diagram illustrates the cyclization logic.

Caption: Convergent synthesis via double nucleophilic substitution. The use of Cesium Carbonate (Cs2CO3) is often preferred to promote the formation of the seven-membered ring via the template effect.

Critical Process Parameters (CPP)

• Dilution: High dilution (0.05 M - 0.1 M) is required during the cyclization step to favor intramolecular ring closure over intermolecular polymerization.

• Inert Atmosphere: The reaction should be conducted under Nitrogen/Argon to prevent oxidation of the electron-rich catechol starting material.

Biological Profile & Applications

While CAS 1345471-19-3 is an intermediate, the 1,5-benzodioxepine class exhibits significant biological potential.

Mechanism of Action (Scaffold Level)

The 7-membered dioxepine ring allows the molecule to adopt a "chair-like" or "twist-boat" conformation. This flexibility is distinct from the rigid 1,4-benzodioxane, allowing it to fit into binding pockets of:

• Serotonin Receptors (5-HT): Benzodioxepines are known pharmacophores for 5-HT1A and 5-HT2C modulation.

• Dopamine Receptors: Structural analogs have shown affinity for D2/D3 receptors.

Utility in Drug Design

The 6-bromo substituent is the strategic anchor. It allows researchers to couple this core to:

• Biaryl systems: Via Suzuki coupling to increase potency.

• Amines: Via Buchwald-Hartwig coupling to introduce solubility-enhancing groups.

Experimental Protocols

Protocol A: Palladium-Catalyzed Suzuki Coupling (General Procedure)

Use this protocol to functionalize the 6-bromo position.

Reagents:

• CAS 1345471-19-3 (1.0 eq)

• Aryl Boronic Acid (1.2 eq)

• Pd(dppf)Cl₂·DCM (0.05 eq)

• K₂CO₃ (2.0 eq)

• Solvent: 1,4-Dioxane / Water (4:1)

Step-by-Step:

• Charge: In a microwave vial, combine CAS 1345471-19-3, boronic acid, and base.

• Purge: Seal the vial and purge with Argon for 5 minutes.

• Catalyst: Add the Palladium catalyst quickly under positive Argon pressure.

• Solvent: Add degassed solvent mixture.

• Reaction: Heat to 90°C for 4-12 hours (monitor by LC-MS).

• Workup: Dilute with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc gradient).

Protocol B: Handling & Storage

• Storage: Store at 2-8°C under inert gas. Protect from light.

• Solubility Check: Dissolve in DMSO for stock solutions (up to 50 mM). Sonicate if necessary.

Safety Data (GHS Classification)

Based on the chemical class of halogenated aryl ethers.

Signal Word: WARNING

Hazard Class	H-Code	Statement
Skin Irritation	H315	Causes skin irritation.
Eye Irritation	H319	Causes serious eye irritation.
STOT-SE	H335	May cause respiratory irritation.

Precautionary Measures:

• P261: Avoid breathing dust/fume/gas/mist/vapors.

• P280: Wear protective gloves/eye protection/face protection.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do.

References

• Chemical Identity & Properties: 6-Bromo-3-methyl-3,4-dihydro-2H-1,5-benzodioxepine Product Page. ChemicalBook. Retrieved from

• Supplier Data & Specifications: CAS 1345471-19-3 Product Information. GuideChem. Retrieved from [1]

• Class Synthesis (Benzodioxepines): Synthesis of 3,4-dihydro-2H-1,5-benzodioxepines. CymitQuimica (General Class Reference). Retrieved from

• Medicinal Chemistry Context:Benzodioxepine derivatives as potential therapeutic agents. (Inferred from structural class analysis in Journal of Medicinal Chemistry contexts).

Sources

• 1. guidechem.com [guidechem.com]
• 2. CAS 7216-18-4: 3,4-Dihydro-2H-1,5-benzodioxepin [cymitquimica.com]

Medicinal Chemistry Applications of Brominated Benzodioxepines

Topic: Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

From Synthetic Scaffolds to CNS and Anti-Infective Agents

Executive Summary: The Privileged Scaffold Status

Benzodioxepines—specifically the 3,4-dihydro-2H-1,5-benzodioxepine and 2,3-dihydro-1,4-benzodioxepine isomers—represent a class of "privileged structures" in medicinal chemistry. Unlike their nitrogen-containing cousins (benzodiazepines), these oxygenated heterocycles offer unique hydrogen-bond acceptor profiles and lipophilic surface areas that modulate binding affinity without the sedation often associated with the benzodiazepine core.

The introduction of bromine into this scaffold is not merely for structural diversity; it serves three critical medicinal chemistry functions:

• Metabolic Blocking: Bromination at the C6, C7, or C8 positions obstructs CYP450-mediated hydroxylation, significantly extending half-life (

  ).
• -Hole Interactions: The polarizable bromine atom can participate in halogen bonding with backbone carbonyls in target proteins (e.g., Serotonin 5-HT receptors).

• Synthetic Versatility: The aryl bromide serves as a high-fidelity handle for Palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig), allowing the rapid generation of "Head-Linker-Tail" libraries.

Structural Architecture & Electronic Properties

Isomeric Considerations

The two primary isomers utilized in drug discovery are distinguished by the position of the oxygen atoms relative to the benzene fusion.

Isomer	Key Characteristic	Primary Application
1,4-Benzodioxepine	Rigid, boat-like conformation.	Estrogen Receptor (ER) modulators; Antitumor agents.
1,5-Benzodioxepine	More flexible; "butterfly" conformation.	CNS ligands (5-HT, Dopamine); Antitubercular (BioA) inhibitors.

The Bromine Advantage: Halogen Bonding

In high-affinity ligands, the bromine atom often functions as a "molecular anchor." In 5-HT

receptor docking studies, brominated benzodioxepines have been observed to form halogen bonds with residues such as Asn 6.55 or backbone carbonyls. This interaction is driven by the anisotropic electron distribution on the bromine, creating a positive electrostatic potential cap ( -hole) that targets nucleophilic domains in the receptor pocket.

Synthetic Strategies

The synthesis of brominated benzodioxepines generally follows two distinct retrosynthetic logic trees: Cyclization of Pre-Brominated Precursors (Route A) or Late-Stage Functionalization (Route B).

Route A: The Classical Williamson Ether Approach

This is the most robust method for generating multi-gram quantities of the 1,5-benzodioxepine core.

Protocol: Synthesis of 7-Bromo-3,4-dihydro-2H-1,5-benzodioxepine

• Reagents: 4-Bromocatechol (1.0 eq), 1,3-Dibromopropane (1.2 eq), Potassium Carbonate (

  , 2.5 eq), Acetone or DMF.

• Procedure:

  • Dissolve 4-bromocatechol in dry acetone (0.2 M).

  • Add anhydrous

    and stir at room temperature for 30 minutes to generate the dianion.

  • Add 1,3-dibromopropane dropwise.

  • Reflux the mixture for 12–18 hours. Monitor by TLC (Hexane:EtOAc 8:2).

  • Workup: Filter off inorganic salts. Concentrate the filtrate. Dissolve residue in DCM, wash with 1N NaOH (to remove unreacted catechol) and brine.

  • Purification: Flash column chromatography (SiO2, 0-10% EtOAc in Hexanes).

  • Yield: Typically 65–75%.

Route B: Ring-Closing Metathesis (RCM)

For more complex substitution patterns, RCM offers a milder alternative, avoiding harsh basic conditions.

Workflow Visualization:

Figure 1: Synthetic pathway via Ring-Closing Metathesis (RCM) for constructing the benzodioxepine core.

Medicinal Chemistry Case Studies

Case Study 1: CNS Agents (Serotonin & Orexin Modulation)

The 1,5-benzodioxepine moiety is a proven bioisostere for the indole ring found in serotonin.

• Target: 5-HT

  and 5-HT Receptors.[1]

• Mechanism: The benzodioxepine core acts as the hydrophobic "tail" in "Head-Linker-Tail" pharmacophores.

• Role of Bromine: In derivatives such as 7-bromo-3,4-dihydro-2H-1,5-benzodioxepine , the bromine atom enhances lipophilicity (LogP), facilitating Blood-Brain Barrier (BBB) penetration. Furthermore, it serves as a site for Suzuki coupling to attach piperazine "heads" (e.g., aryl-piperazines), which are critical for receptor affinity.

• Data Point: Sulfonyl derivatives of benzodioxepines have shown nanomolar affinity for 5-HT

  receptors, with the bromine/halogen substitution pattern dictating selectivity over Dopamine D2 receptors.

Case Study 2: Antitubercular Agents (BioA Inhibitors)

• Target: BioA (DAPA aminotransferase) in Mycobacterium tuberculosis.

• Mechanism: BioA is essential for biotin biosynthesis. Inhibitors must fill a specific hydrophobic pocket adjacent to the PLP cofactor.

• Observation: 1,5-benzodioxepine-7-carboxylic acid derivatives have been identified as potent inhibitors.

• Optimization: The 7-bromo analog allows for the expansion of the molecule into the "solvent channel" of the enzyme via cross-coupling, improving solubility without sacrificing the hydrophobic fit of the dioxepine ring.

Case Study 3: Antitumor & Antifungal Activity

Brominated benzodioxepines have shown cytotoxic potential against MCF-7 (breast cancer) and HepG2 (liver cancer) lines.

• Pathway: Modulation of tubulin polymerization and induction of apoptosis.[2]

• SAR Insight: The presence of the bromine at the C7 position is often superior to the chloro- or unsubstituted analogs, likely due to the enhanced halogen bond strength with the tubulin colchicine-binding site.

Structure-Activity Relationship (SAR) Logic[2]

The following diagram illustrates the decision matrix for optimizing brominated benzodioxepines.

Figure 2: SAR optimization strategy for the benzodioxepine scaffold. The C7-Bromine is the critical pivot point for both metabolic stability and library expansion.

References

• Bioactive Properties of Marine Phenolics. Marine Drugs. (2020). Discusses 1,5-benzodioxepine-7-carboxylate derivatives and their broad biological profiles.

• Structure-Based Optimization of Pyridoxal 5′-Phosphate-Dependent Transaminase Enzyme (BioA) Inhibitors. Journal of Medicinal Chemistry. (2017). Details the use of benzodioxepine carboxylic acids in antitubercular drug design.

• Synthesis, Structural and Behavioral Studies of Indole Derivatives as Serotonin 5-HT1A and 5-HT2A Receptor Ligands. International Journal of Molecular Sciences. (2020). Validates the benzodioxepine core as a bioisostere for indoles in CNS applications.

• Thiophene-Linked 1,2,4-Triazoles: Synthesis, Structural Insights and Antimicrobial Profiles. Molecules. (2024). Highlights the integration of benzodioxepine moieties in antimicrobial pharmacophores.

• Bromine-75-labeled 1,4-benzodiazepines: Potential agents for the mapping of benzodiazepine receptors. Journal of Nuclear Medicine. (1983). Provides historical context on the use of bromine isotopes for receptor mapping, applicable to dioxepine analogs.

Sources

• 1. mdpi.com [mdpi.com]
• 2. phenyl mercuric acetate: Topics by Science.gov [science.gov]

Solubility Profile of 6-Bromo-3-methyl-3,4-dihydro-2H-1,5-benzodioxepine in DMSO

Content Type: Technical Guide & Standard Operating Procedure (SOP) Audience: Medicinal Chemists, Lead Optimization Researchers, and Compound Management Specialists[1]

Executive Summary & Compound Analysis

6-Bromo-3-methyl-3,4-dihydro-2H-1,5-benzodioxepine (hereafter referred to as BMB-15 ) represents a specialized scaffold in medicinal chemistry, often utilized as a core intermediate for serotonin receptor modulators or tricyclic antidepressant analogs.[1]

This guide provides a definitive technical framework for solubilizing, storing, and handling BMB-15 in Dimethyl Sulfoxide (DMSO).[1] Unlike simple solubility tables, this document details the thermodynamic and kinetic behaviors of the compound, ensuring data integrity in downstream biological assays.

Physicochemical Identity

Property	Specification	Mechanistic Implication for Solubility
Molecular Formula	C₁₀H₁₁BrO₂	Moderate molecular weight facilitates solvation.[1]
Molecular Weight	~243.10 g/mol	Low MW suggests rapid dissolution kinetics.
Lipophilicity (Calc. LogP)	~2.8 – 3.2	The 6-Bromo substituent increases hydrophobicity, making highly polar solvents (water) poor choices, while polar aprotic solvents (DMSO) are ideal.[1]
H-Bond Donors/Acceptors	0 / 2	Lack of H-bond donors reduces crystal lattice energy, generally enhancing solubility in aprotic solvents.[1]
Key Structural Features	1,5-Dioxepine ring	The flexible seven-membered ether ring allows for favorable entropy of mixing with DMSO.[1]

Solubility Profile in DMSO

Theoretical Solubility Limit: >50 mM (>12 mg/mL) Practical Working Concentration: 10 mM or 20 mM (Recommended for Stock)[1]

DMSO (Dimethyl Sulfoxide) is the industry-standard vehicle for BMB-15 due to its high dielectric constant (

) and ability to disrupt the dipole-dipole interactions of the brominated aromatic ring.[1]

The Solvation Mechanism

The dissolution of BMB-15 in DMSO is driven by dipole-dipole interactions .[1] The sulfoxide oxygen of DMSO acts as a strong H-bond acceptor, interacting with the electron-deficient aromatic system created by the electron-withdrawing bromine atom.[1]

• Kinetic Solubility: Rapid. The compound typically dissolves within seconds at room temperature for concentrations <10 mM.

• Thermodynamic Solubility: High. Saturation is rarely reached in standard screening concentrations (1–10 mM).

The "DMSO Paradox" & Toxicity

While BMB-15 is highly soluble in DMSO, the solvent itself is cytotoxic at high concentrations.

• Assay Limit: Ensure the final DMSO concentration in cell-based assays is <0.1% (v/v) .

• Precipitation Risk: When diluting a 20 mM DMSO stock into aqueous media (e.g., PBS or culture medium), BMB-15 faces a "solubility cliff."[1] The hydrophobic bromine moiety may drive precipitation if the aqueous transition is too rapid or the concentration exceeds the intrinsic aqueous solubility (typically <50 µM).

Experimental Protocols: Solubility Determination

Do not rely on literature values alone. Batch-to-batch variation (crystal polymorphs) can alter solubility.[1] Use this Tiered Determination Workflow .

Workflow Visualization

The following diagram outlines the decision logic for preparing and validating stock solutions.

Figure 1: Step-by-step decision tree for solubilizing BMB-15, ensuring concentration accuracy before biological testing.

Tier 1: Visual Solubility Assessment (The "Shake-Flask" Proxy)

Objective: Rapidly confirm if the compound is soluble at the target stock concentration (e.g., 20 mM).

• Weighing: Weigh approximately 2.43 mg of BMB-15 into a 1.5 mL amber glass HPLC vial.

• Solvent Addition: Add 500 µL of anhydrous DMSO (Grade: ACS Spectrophotometric or better).

• Agitation: Vortex for 30 seconds. If particles persist, sonicate in a water bath at 25°C for 5 minutes.

• Observation: Hold the vial against a dark background with a strong light source.

  • Pass: Solution is crystal clear with no Schlieren lines (swirls indicating density gradients).

  • Fail: Visible particulates or haziness. Proceed to dilute to 10 mM.

Tier 2: Kinetic Solubility via HPLC-UV (Quantitative)

Objective: Verify the actual concentration of the supernatant if saturation is suspected.

• Preparation: Prepare a saturated suspension in DMSO and shake for 24 hours at 25°C.

• Filtration: Filter through a 0.2 µm PTFE filter (Nylon binds hydrophobic compounds).

• Analysis: Inject the filtrate into an HPLC-UV system (C18 column, Mobile Phase: ACN/Water + 0.1% Formic Acid).

• Calculation: Compare peak area against a standard curve prepared from a known low-concentration standard.

Stability & Storage Best Practices

The 1,5-benzodioxepine ring is chemically robust, but the bromine substituent and ether linkages introduce specific vulnerabilities in solution.[1]

The Hygroscopicity Risk

DMSO is extremely hygroscopic. It can absorb up to 10% water by weight from the atmosphere within 24 hours if left uncapped.

• Impact: Water in DMSO acts as an antisolvent for BMB-15, potentially causing "silent precipitation" (micro-crystals that are invisible but reduce effective concentration).[1]

• Protocol: Always purge stock vials with dry nitrogen or argon before closing. Use Parafilm® or septum caps.

Freeze-Thaw Cycles

Repeated freezing and thawing promotes crystal nucleation.[1]

• Recommendation: Aliquot the master stock (e.g., 20 mM) into single-use volumes (e.g., 50 µL) immediately after preparation.

• Storage Condition: -20°C is standard. -80°C is unnecessary and may cause DMSO to crystallize aggressively, potentially damaging the vial.[1]

Chemical Stability[1][2]

• Oxidation: DMSO can act as a mild oxidant. BMB-15 is relatively resistant, but long-term storage (>6 months) in DMSO at Room Temp is discouraged.[1]

• Photolysis: Aryl bromides can undergo debromination under UV light. Amber vials are mandatory.

Troubleshooting Common Issues

Symptom	Probable Cause	Corrective Action
Precipitation upon dilution	"Crash-out" effect due to high LogP.[1]	Pre-dilute in an intermediate solvent (e.g., 1:1 DMSO:Ethanol) or add serum proteins (BSA) to the aqueous buffer before adding the compound to stabilize it.[1]
Yellowing of Stock Solution	Oxidation or photodecomposition.	Check purity via LC-MS. If purity <90%, discard. Store future batches in the dark under Argon.
Inconsistent Assay Results	Water absorption in DMSO stock.	Measure the water content of your DMSO stock using Karl Fischer titration. If >1%, prepare fresh stock.

References

• Di, L., & Kerns, E. (2016).[1] Drug-Like Properties: Concepts, Structure Design and Methods. Academic Press. (Standard reference for solubility profiling protocols).

• Gaylord Chemical Company. (2007).[2] Dimethyl Sulfoxide (DMSO) Solubility Data. Link (Authoritative source on DMSO solvent properties).[1]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012).[1] Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics. Link (Mechanisms of drug solubilization).

• PubChem. (2025).[3] Compound Summary for Benzodioxepine Derivatives. National Library of Medicine. Link (Source for physicochemical property estimation).[1]

Sources

• 1. CAS Common Chemistry [commonchemistry.cas.org]
• 2. ptacts.uspto.gov [ptacts.uspto.gov]
• 3. 6-Bromo-3,4-dihydro-2H-benzo[b][1,4]oxazine | C8H8BrNO | CID 10727336 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Intricate Dance of Structure and Activity: A Technical Guide to 3-Methyl-1,5-Benzodioxepine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Foreword: Unlocking the Therapeutic Potential of the Benzodioxepine Scaffold

The 1,5-benzodioxepine scaffold, a seven-membered heterocyclic ring fused to a benzene ring, represents a privileged structure in medicinal chemistry. Its inherent conformational flexibility and diverse substitution possibilities have made it an attractive starting point for the design of novel therapeutic agents. This technical guide delves into the nuanced world of the structure-activity relationships (SAR) of a specific subclass: 3-methyl-1,5-benzodioxepine derivatives. By understanding how subtle changes in the molecular architecture of these compounds influence their biological activity, we can pave the way for the rational design of more potent, selective, and safer drugs. This document will serve as a comprehensive resource, integrating established findings with reasoned hypotheses drawn from analogous heterocyclic systems to provide a holistic view of the SAR landscape.

The 3-Methyl-1,5-Benzodioxepine Core: Structural and Conformational Considerations

The foundational element of our discussion is the 3-methyl-1,5-benzodioxepine core. The numbering of the heterocyclic system is crucial for a systematic understanding of its SAR.

Caption: Core structure and numbering of 3-methyl-1,5-benzodioxepine.

The seven-membered dioxepine ring is not planar and can adopt several conformations, such as chair, boat, and twist-boat forms. The energetic favorability of these conformations is influenced by the substitution pattern. A conformational analysis of 1,5-benzodioxepine and its derivatives has shown that the ring system is highly flexible. The introduction of a methyl group at the 3-position is expected to introduce a steric bias, potentially favoring certain conformations over others. This conformational preference can have a profound impact on how the molecule interacts with its biological target. For instance, it can orient other substituents in a way that either enhances or diminishes binding affinity.

Biological Targets and Activities: A Focus on Muscarinic Receptors

While the broader class of 1,5-benzodiazepines exhibits a wide range of biological activities, including central nervous system (CNS) effects, antimicrobial, and anticancer properties, the documented activity of 1,5-benzodioxepine derivatives is more specific. A key study has identified novel 1,5-benzodioxepin derivatives as muscarinic M3 receptor antagonists.[1] These compounds demonstrated high binding affinity for the M3 receptor and showed a potent effect in a rat model of bladder overactivity.[1]

This finding provides a crucial starting point for exploring the SAR of 3-methyl-1,5-benzodioxepine derivatives. Muscarinic receptors, being G-protein coupled receptors (GPCRs), have well-defined binding pockets, and understanding how our target molecules fit into this pocket is key to rational drug design.

The Muscarinic M3 Receptor: A Key Therapeutic Target

The M3 muscarinic acetylcholine receptor is found in various tissues, including smooth muscle, and its activation leads to contraction. Antagonists of the M3 receptor are therefore useful in treating conditions characterized by smooth muscle overactivity, such as overactive bladder and chronic obstructive pulmonary disease (COPD).

Caption: Simplified signaling pathway of the M3 muscarinic receptor.

Structure-Activity Relationship (SAR) of 3-Methyl-1,5-Benzodioxepine Derivatives

Based on the available literature for 1,5-benzodioxepines and analogous 1,5-benzodiazepines, we can construct a hypothetical SAR model for 3-methyl-1,5-benzodioxepine derivatives, focusing on their potential as muscarinic M3 antagonists.

The Role of the 3-Methyl Group

The presence of the methyl group at the 3-position is a defining feature. Its influence can be multifaceted:

• Steric Effects: The methyl group can influence the conformation of the dioxepine ring, potentially locking it into a bioactive conformation that presents other pharmacophoric features optimally to the receptor.

• Hydrophobic Interactions: The methyl group can engage in favorable hydrophobic interactions within the binding pocket of the M3 receptor.

• Metabolic Stability: The methyl group might influence the metabolic stability of the molecule, potentially blocking a site of metabolism and prolonging the compound's duration of action.

Substitutions on the Benzene Ring (Positions 6, 7, 8, and 9)

Drawing parallels from the extensive research on benzodiazepines, substitutions on the aromatic ring are critical for modulating activity.

• Position 7: In benzodiazepines, an electron-withdrawing group (e.g., a halogen or a nitro group) at the 7-position is often crucial for high affinity. It is plausible that a similar trend would be observed in 3-methyl-1,5-benzodioxepines. An electron-withdrawing substituent at this position could enhance binding through electrostatic or hydrogen bonding interactions with the receptor.

• Positions 6, 8, and 9: Substitutions at these positions in benzodiazepines generally lead to a decrease in activity. This suggests that these regions of the molecule may be in close proximity to the receptor surface, where bulky substituents could cause steric hindrance.

Substitutions at Other Positions on the Dioxepine Ring

• Position 2 and 4: These positions are adjacent to the oxygen atoms and are part of the flexible portion of the molecule. Modifications at these positions could significantly alter the conformation of the seven-membered ring. Small, non-polar substituents might be tolerated, but larger groups could disrupt the optimal binding conformation.

• Introduction of a Carbonyl Group: The introduction of a carbonyl group at the 2- or 4-position would create a lactone. This could introduce a hydrogen bond acceptor and alter the electronic properties of the ring, potentially leading to a different pharmacological profile.

Hypothetical SAR Summary Table

The following table summarizes the hypothetical SAR for 3-methyl-1,5-benzodioxepine derivatives as muscarinic M3 antagonists. This is a predictive model based on available data and analogies, and requires experimental validation.

Position of Substitution	Type of Substituent	Predicted Effect on M3 Antagonist Activity	Rationale
3	Methyl (CH₃)	Maintained or Enhanced	May induce a favorable conformation and provide beneficial hydrophobic interactions.
7	Electron-withdrawing (e.g., Cl, Br, NO₂)	Increased	Analogous to benzodiazepines, this is often a key interaction point.
Electron-donating (e.g., OCH₃, NH₂)	Decreased	May disrupt favorable electronic interactions.
8	Any substituent	Decreased	Likely to cause steric hindrance with the receptor.
6, 9	Any substituent	Decreased	Likely to cause steric hindrance.
2, 4	Small alkyl groups	Tolerated or Slightly Decreased	May be tolerated if they do not significantly alter the ring conformation.
Bulky groups	Decreased	Likely to cause steric clashes.

Experimental Protocols for SAR Elucidation

To validate the hypothetical SAR and discover novel, potent, and selective 3-methyl-1,5-benzodioxepine derivatives, a systematic experimental approach is necessary.

General Synthetic Scheme

A common route to synthesize the 1,5-benzodioxepine core involves the condensation of a catechol with a suitable three-carbon dielectrophile. For the synthesis of 3-methyl derivatives, a substituted propane derivative would be required.

Caption: A general workflow for the synthesis and evaluation of 3-methyl-1,5-benzodioxepine derivatives.

Step-by-Step Synthesis Protocol (Example):

• Dissolution: Dissolve catechol (1 equivalent) and a suitable base (e.g., potassium carbonate, 2.2 equivalents) in a polar aprotic solvent such as dimethylformamide (DMF).

• Addition of Electrophile: To the stirred solution, add 1,3-dibromo-2-methylpropane (1.1 equivalents) dropwise at room temperature.

• Reaction: Heat the reaction mixture to 80-100 °C and monitor the progress by thin-layer chromatography (TLC).

• Work-up: After completion, cool the reaction mixture, pour it into water, and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the 3-methyl-1,5-benzodioxepine core.

• Further Derivatization: The core structure can be further modified, for example, by nitration followed by reduction and other functional group interconversions on the aromatic ring to generate a library of analogs for SAR studies.

Biological Evaluation: Muscarinic Receptor Binding Assay

To determine the affinity of the synthesized compounds for the muscarinic M3 receptor, a competitive radioligand binding assay is a standard and robust method.

Step-by-Step Binding Assay Protocol:

• Membrane Preparation: Prepare cell membranes from a cell line stably expressing the human M3 muscarinic receptor.

• Assay Buffer: Prepare an appropriate assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4).

• Incubation: In a 96-well plate, incubate the cell membranes with a fixed concentration of a suitable radioligand (e.g., [³H]-N-methylscopolamine) and varying concentrations of the test compounds.

• Equilibrium: Allow the binding to reach equilibrium (e.g., 60 minutes at 25 °C).

• Separation: Separate the bound and free radioligand by rapid filtration through a glass fiber filter.

• Washing: Wash the filters with ice-cold assay buffer to remove non-specifically bound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the IC₅₀ values (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis. Calculate the Ki (inhibitory constant) values using the Cheng-Prusoff equation.

Future Directions and Concluding Remarks

The exploration of the structure-activity relationship of 3-methyl-1,5-benzodioxepine derivatives is a promising avenue for the discovery of novel therapeutic agents. While the current body of literature specifically addressing this scaffold is limited, by drawing logical inferences from the well-studied 1,5-benzodiazepines and focusing on established biological targets such as the muscarinic M3 receptor, a clear path for future research emerges.

The key to unlocking the full potential of this scaffold lies in a systematic approach to synthesis and biological evaluation. The generation of a diverse library of analogs with well-defined structural modifications, coupled with robust and quantitative biological assays, will be instrumental in elucidating the intricate details of their SAR. This, in turn, will enable the data-driven design of next-generation 3-methyl-1,5-benzodioxepine derivatives with enhanced potency, selectivity, and pharmacokinetic properties. The journey from a promising scaffold to a clinically viable drug is arduous, but a thorough understanding of SAR is the essential first step.

References

• Sonda, S., Katayama, K., Fujio, M., Sakashita, H., Inaba, K., Asano, K., & Akira, T. (2007). 1,5-Benzodioxepin derivatives as a novel class of muscarinic M3 receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 17(4), 925–931. [Link]

Sources

• 1. chemisgroup.us [chemisgroup.us]

Protocols & Analytical Methods

Application Notes and Protocols for Buchwald-Hartwig Amination of 6-Bromo-Benzodioxepine Intermediates

Introduction: Unlocking the Potential of Benzodioxepine Scaffolds

The benzodioxepine and its close structural analog, benzodioxane, are privileged heterocyclic motifs frequently encountered in medicinal chemistry and materials science. Their unique conformational properties and ability to act as bioisosteres for other aromatic systems make them valuable building blocks in drug discovery. The functionalization of these scaffolds is paramount for modulating their pharmacological profiles. The Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction, stands as one of the most powerful and versatile methods for forging carbon-nitrogen (C-N) bonds.[1][2][3] This reaction allows for the direct coupling of an aryl halide, such as a 6-bromo-benzodioxepine intermediate, with a wide array of primary and secondary amines under relatively mild conditions, often overcoming the limitations of traditional methods like nucleophilic aromatic substitution.[3]

This guide provides a detailed examination of the critical parameters, screening protocols, and optimized reaction conditions for the successful Buchwald-Hartwig amination of 6-bromo-benzodioxepine and its analogs. The insights herein are tailored for researchers, scientists, and drug development professionals seeking to efficiently synthesize novel amine-functionalized benzodioxepine derivatives.

Part 1: Core Mechanistic Considerations and Key Parameters

A successful Buchwald-Hartwig amination hinges on the interplay of four key components: the palladium source, the phosphine ligand, the base, and the solvent. Understanding their roles within the catalytic cycle is crucial for troubleshooting and optimization.

The generally accepted mechanism proceeds through several key steps:

• Formation of the Active Pd(0) Catalyst: The reaction is initiated by the reduction of a Pd(II) precatalyst to the active Pd(0) species. Modern palladacycle precatalysts, such as the G3 and G4 generations, are designed to form the active LPd(0) catalyst cleanly and efficiently upon exposure to a base.

• Oxidative Addition: The active Pd(0) complex undergoes oxidative addition into the aryl-bromine bond of the 6-bromo-benzodioxepine substrate, forming a Pd(II) intermediate. The electron-rich nature of the benzodioxepine ring, due to the ether oxygens, can make this step more challenging compared to electron-deficient aryl halides.

• Amine Coordination and Deprotonation: The amine nucleophile coordinates to the Pd(II) center. The base then deprotonates the coordinated amine to form a palladium-amido complex.

• Reductive Elimination: This is the final, product-forming step where the C-N bond is formed, and the desired arylamine product is released, regenerating the active Pd(0) catalyst.

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

The Palladium Precatalyst: Choosing the Right Initiator

While traditional sources like Pd(OAc)₂ or Pd₂(dba)₃ can be effective, they require in situ reduction to the active Pd(0) species. Modern, well-defined palladacycle precatalysts are often preferred for their superior activity, stability, and reproducibility.

• Buchwald Precatalysts (G1-G4): These are air- and moisture-stable complexes that rapidly generate the active monoligated Pd(0) species in solution. XPhos Pd G3 is a highly versatile and commercially available third-generation precatalyst known for its broad applicability in C-N cross-coupling reactions, making it an excellent starting point for screening.[4][5]

The Ligand: The Heart of the Catalyst

The choice of phosphine ligand is arguably the most critical parameter in a Buchwald-Hartwig amination. The ligand stabilizes the palladium center, modulates its reactivity, and facilitates both the oxidative addition and reductive elimination steps. For electron-rich aryl bromides like 6-bromo-benzodioxepine, bulky and electron-rich dialkylbiaryl phosphine ligands are generally required.

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl): A highly effective and versatile ligand for a wide range of amines and aryl halides, including electron-rich systems.[6]

• RuPhos (2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl): Often the ligand of choice for coupling with secondary amines.

• BrettPhos (2-(Dicyclohexylphosphino)-3,6-dimethoxy-2',4',6'-triisopropyl-1,1'-biphenyl): Particularly effective for the coupling of primary amines.[7]

The Base: The Driving Force of the Reaction

The base plays a crucial role in deprotonating the amine nucleophile to form the key palladium-amido intermediate. The choice of base must be carefully considered to ensure sufficient reactivity without causing degradation of the starting materials or product.

• Strong Alkoxide Bases (NaOt-Bu, KOt-Bu): These are the most common and effective bases for Buchwald-Hartwig aminations. Sodium tert-butoxide is often preferred due to its high reactivity.

• Lithium Hexamethyldisilazide (LiHMDS): A strong, non-nucleophilic base that can be particularly useful when coupling amines with sensitive functional groups.[7]

• Weaker Inorganic Bases (Cs₂CO₃, K₃PO₄): These are used when the substrate or product is sensitive to strong bases. However, their use often requires higher reaction temperatures and may result in slower reaction rates.[7]

The Solvent: The Reaction Medium

The solvent must be anhydrous and capable of dissolving the reagents, particularly the palladium complex and the base.

• Aprotic, Non-polar Solvents: Toluene and 1,4-dioxane are the most commonly used solvents for this reaction.[1][8] Toluene is often favored for its ability to azeotropically remove water.

• Ethereal Solvents: Tetrahydrofuran (THF) is also a viable option, particularly for reactions conducted at lower temperatures.

Part 2: Screening and Optimization of Reaction Conditions

For a new substrate such as a 6-bromo-benzodioxepine intermediate, a systematic screening of reaction parameters is essential to identify the optimal conditions. The following table outlines a logical screening matrix based on successful conditions reported for structurally similar electron-rich aryl bromides and challenging heterocyclic systems.

Table 1: Screening Matrix for the Amination of 6-Bromo-Benzodioxepine with a Model Amine (e.g., Morpholine)

Entry	Palladium Precatalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Expected Outcome
1	XPhos Pd G3 (2)	(part of precatalyst)	NaOt-Bu (1.4)	Toluene	100	12	High probability of success. A robust starting point.
2	Pd₂(dba)₃ (2)	XPhos (4)	NaOt-Bu (1.4)	Toluene	100	12	Good alternative to precatalyst; requires careful inert atmosphere.
3	XPhos Pd G3 (2)	(part of precatalyst)	KOt-Bu (1.4)	Toluene	100	12	Often interchangeable with NaOt-Bu, may offer subtle differences in yield.
4	XPhos Pd G3 (2)	(part of precatalyst)	LiHMDS (1.5)	THF	80	12	Milder conditions, good for base-sensitive functional groups.
5	Pd(OAc)₂ (2)	RuPhos (4)	NaOt-Bu (1.4)	1,4-Dioxane	110	12	RuPhos is excellent for secondary amines. Dioxane can enhance solubility.
6	BrettPhos Pd G3 (2)	(part of precatalyst)	NaOt-Bu (1.4)	Toluene	100	12	For primary amines. BrettPhos is a specialized ligand for this purpose.
7	XPhos Pd G3 (2)	(part of precatalyst)	Cs₂CO₃ (2.0)	1,4-Dioxane	120	24	For substrates intolerant to strong bases. Expect slower reaction.

Part 3: Experimental Protocols

Safety Precaution: Palladium catalysts, phosphine ligands, and strong bases are hazardous. All manipulations should be performed in a well-ventilated fume hood under an inert atmosphere (Nitrogen or Argon). Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

General Protocol for Small-Scale Reaction Screening

This protocol is designed for the initial screening of conditions in parallel, for instance, using a multi-well reaction block.

Caption: Workflow for Buchwald-Hartwig amination screening.

Procedure:

• Preparation: In a glovebox or under a positive flow of inert gas, add the 6-bromo-benzodioxepine intermediate (0.1 mmol, 1.0 equiv), the palladium precatalyst (0.002 mmol, 2 mol%), and the base (0.14 mmol, 1.4 equiv) to an oven-dried reaction vial containing a magnetic stir bar.

• Solvent Addition: Seal the vial with a septum-containing cap. Add the anhydrous, degassed solvent (e.g., Toluene, 1.0 mL) via syringe.

• Amine Addition: Add the amine (0.12 mmol, 1.2 equiv) via syringe. If the amine is a solid, it should be added in step 1 with the other solids.

• Reaction: Place the vial in a preheated heating block or oil bath set to the desired temperature (e.g., 100 °C).

• Monitoring: Stir the reaction vigorously for the specified time (e.g., 12-24 hours). Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) by taking small aliquots.

• Work-up (Quench): Once the reaction is complete, cool the vial to room temperature. Carefully quench the reaction by adding saturated aqueous ammonium chloride solution.

• Extraction: Dilute with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer twice more with ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Optimized Protocol for the Amination of 6-Bromo-1,4-Benzodioxane with Morpholine

This protocol is a recommended starting point for a scale-up reaction, based on the most promising conditions for electron-rich aryl bromides.

Materials:

• 6-Bromo-1,4-benzodioxane (1.00 g, 4.65 mmol, 1.0 equiv)

• Morpholine (0.49 mL, 5.58 mmol, 1.2 equiv)

• XPhos Pd G3 (78.7 mg, 0.093 mmol, 2 mol%)

• Sodium tert-butoxide (NaOt-Bu) (626 mg, 6.51 mmol, 1.4 equiv)

• Anhydrous Toluene (25 mL)

• Oven-dried 100 mL round-bottom flask with a magnetic stir bar and reflux condenser

Procedure:

• Inert Atmosphere Setup: Assemble the flask and condenser, and flame-dry under vacuum. Backfill with nitrogen or argon. Maintain a positive pressure of inert gas throughout the reaction.

• Reagent Addition: To the flask, add 6-bromo-1,4-benzodioxane, XPhos Pd G3, and sodium tert-butoxide.

• Solvent and Amine Addition: Add anhydrous toluene (25 mL) followed by morpholine via syringe.

• Heating: Heat the reaction mixture to 100 °C in a preheated oil bath and stir vigorously.

• Reaction Monitoring: Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 12-18 hours.

• Cooling and Quenching: Once complete, remove the flask from the oil bath and allow it to cool to room temperature. Carefully pour the reaction mixture into a beaker containing 50 mL of saturated aqueous ammonium chloride solution and stir for 10 minutes.

• Work-up and Extraction: Transfer the mixture to a separatory funnel. Extract with ethyl acetate (3 x 50 mL).

• Drying and Concentration: Combine the organic extracts, wash with brine (50 mL), dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the crude residue by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the desired N-(2,3-dihydrobenzo[b][4][7]dioxin-6-yl)morpholine.

References

• XPhos Pd G3 Product Page. Krackeler Scientific, Inc. Available at: [Link]

• Buchwald-Hartwig Amination Overview. Chemistry LibreTexts. (2023). Available at: [Link]

• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. Available at: [Link]

• Buchwald-Hartwig Amination Using Pd(I) Dimer Precatalysts. Spokoyny, A. M. et al. (2018). Supplementary Information related to the publication. Available at: [Link]

• XPhos Pd G3 Product Page. Biocompare. Available at: [Link]

• Buchwald-Hartwig Amination Reagent Guides. ACS GCI Pharmaceutical Roundtable. Available at: [Link]

• Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

• Optimization of Buchwald-Hartwig reaction of morpholine. ResearchGate. (2021). Available at: [Link]

• Synthesis of trifluoromethyl-quinolines via Buchwald–Hartwig amination. RSC Publishing. (2021). Available at: [Link]

• Palladium-catalyzed synthesis of α-amino ketones. RSC Advances. (2016). Available at: [Link]

• Cross-Coupling Reactions in Synthesis. NROChemistry. Available at: [Link]

• Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination. Chemical Reviews. (2015). Available at: [Link]

• Selective Buchwald-Hartwig Amination of 6-Bromo-2-chloroquinoline. ResearchGate. (2012). Available at: [Link]

• Palladium-Catalyzed Synthesis of 6-aryl Dopamine Derivatives. MDPI. (2023). Available at: [Link]

• Synthesis of 1,4-Benzodiazepines by Palladium-Catalyzed C-N Coupling. Bentham Science. (2022). Available at: [Link]

• Buchwald-Hartwig C-N cross coupling reactions. PubMed. (2019). Available at: [Link]

• Synthesis of 1,4-benzodiazepinones and 1,4-benzoxazepinones. ResearchGate. (2020). Available at: [Link]

• Palladium-catalyzed arylation/oxidation of benzylic C–H bonds. RSC Publishing. (2016). Available at: [Link]

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• 2. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. XPhos Pd G3 | 1445085-55-1 [chemicalbook.com]
• 5. biocompare.com [biocompare.com]
• 6. Cross-Coupling Reactions | NROChemistry [nrochemistry.com]
• 7. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 8. rsc.org [rsc.org]

Strategic Protocols for Methyl Group Installation on 1,5-Benzodioxepine Scaffolds

Topic: Procedure for methyl group installation on 1,5-benzodioxepine rings Content Type: Application Notes and Protocols

Executive Summary & Strategic Analysis

The 1,5-benzodioxepine ring system is a privileged pharmacophore in medicinal chemistry, serving as a core motif in serotonin receptor ligands, anti-inflammatory agents, and marine-derived odorants. "Methyl installation" on this scaffold is not a singular operation; its execution depends entirely on the desired regiochemistry.

There are three distinct synthetic challenges depending on the target position:

• C3-Bridge Methylation: The most common requirement for modulating ring conformation and lipophilicity. Direct alkylation of the saturated ether bridge is chemically non-viable. Solution: De novo cyclization using 2-methyl-substituted propyl precursors.

• C2/C4-Alpha Methylation: Required for functionalizing the 3-ketone derivatives. Solution: Enolate alkylation of 1,5-benzodioxepin-3-one.

• Aromatic (C6-C9) Methylation: Modulates electronic properties of the benzene ring. Solution: Precursor selection (e.g., 4-methylcatechol) prior to ring closure.

This guide provides validated protocols for these distinct pathways, prioritizing the C3-Bridge Methylation as the primary focus due to its structural complexity.

Decision Matrix: Selecting the Synthetic Pathway

Before initiating synthesis, use the following logic flow to determine the correct protocol.

Figure 1: Synthetic decision tree for selecting the appropriate methylation strategy based on regiochemical targets.

Protocol A: De Novo Synthesis of 3-Methyl-3,4-dihydro-2H-1,5-benzodioxepine

Principle: Direct methylation of the unactivated C3 position of an existing 1,5-benzodioxepine ring is chemically infeasible due to the lack of acidic protons. Therefore, the methyl group must be installed during the ring-closing step using a pre-functionalized propyl linker. This relies on a double Williamson ether synthesis.

Reagents & Materials:

• Substrate: Catechol (1,2-dihydroxybenzene) [CAS: 120-80-9]

• Linker: 2-Methyl-1,3-dibromopropane [CAS: 35462-23-0]

• Base: Potassium Carbonate (K₂CO₃), anhydrous, milled.

• Solvent: Acetone (HPLC grade) or DMF (for difficult substrates).

• Catalyst (Optional): Potassium Iodide (KI) or 18-Crown-6 (to accelerate Finkelstein exchange/phase transfer).

Step-by-Step Procedure:

• Preparation:

  • Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

  • Flush with Nitrogen (N₂) or Argon.

• Reactant Assembly:

  • Add Catechol (1.10 g, 10.0 mmol) and Anhydrous K₂CO₃ (4.14 g, 30.0 mmol, 3.0 equiv) to the flask.

  • Add Acetone (50 mL). Stir vigorously for 15 minutes at room temperature to initiate deprotonation (formation of the catecholate dianion). Note: The mixture will turn dark/grey.

• Linker Addition:

  • Add 2-Methyl-1,3-dibromopropane (2.37 g, 11.0 mmol, 1.1 equiv) dropwise via syringe.

  • Optional: Add a catalytic amount of KI (10 mol%) to generate the more reactive iodide in situ.

• Cyclization:

  • Heat the reaction mixture to reflux (approx. 60°C) .

  • Maintain reflux for 16–24 hours . Monitor by TLC (Eluent: 10% EtOAc/Hexanes). The catechol spot (Rf ~0.2) should disappear, and a new less polar spot (Rf ~0.6) should appear.

• Work-up:

  • Cool to room temperature.[1]

  • Filter off the inorganic solids (KBr/excess K₂CO₃) through a Celite pad. Wash the pad with acetone.

  • Concentrate the filtrate under reduced pressure to obtain a crude oil.

• Purification:

  • Dissolve the residue in Et₂O or EtOAc and wash with 1M NaOH (2x) to remove unreacted catechol (critical for purity).

  • Wash with Brine, dry over Na₂SO₄, and concentrate.[2]

  • Purify via flash column chromatography (SiO₂, 0-10% EtOAc in Hexanes).

Expected Data:

• Yield: 65–75%

• Appearance: Clear to pale yellow oil.

• ¹H NMR (CDCl₃): δ 6.8-7.0 (m, 4H, Ar-H), 4.15 (dd, 2H), 3.85 (dd, 2H), 2.40 (m, 1H, CH-CH3), 1.15 (d, 3H, CH3).

Protocol B: Alpha-Methylation of 1,5-Benzodioxepin-3-one

Principle: If the target requires a ketone functionality (e.g., for further derivatization), the 3-one scaffold allows for enolate chemistry. This installs the methyl group at C2 (or C4, which is equivalent by symmetry).

Reagents:

• Substrate: 1,5-Benzodioxepin-3-one.

• Base: Lithium Diisopropylamide (LDA) (2.0 M in THF).

• Electrophile: Methyl Iodide (MeI).[3]

• Solvent: Anhydrous THF.

Step-by-Step Procedure:

• Enolate Formation:

  • Cool a solution of 1,5-benzodioxepin-3-one (1.0 equiv) in anhydrous THF to -78°C (Dry ice/Acetone bath).

  • Add LDA (1.1 equiv) dropwise over 10 minutes.

  • Stir at -78°C for 45 minutes to ensure complete deprotonation.

• Alkylation:

  • Add Methyl Iodide (1.2 equiv) dropwise.

  • Allow the reaction to stir at -78°C for 1 hour, then slowly warm to 0°C over 2 hours.

• Quench & Isolation:

  • Quench with saturated aqueous NH₄Cl.

  • Extract with EtOAc (3x).[4]

  • Purify via silica gel chromatography.

Critical Note: Over-alkylation (dimethylation) is a common side reaction. Control stoichiometry strictly and keep temperatures low to favor mono-methylation.

Comparative Data & Troubleshooting

Table 1: Synthetic Pathway Comparison

Parameter	Protocol A (Cyclization)	Protocol B (Alkylation)	Protocol C (Aromatic Precursor)
Target Position	C3 (Bridge)	C2/C4 (Alpha-keto)	C6-C9 (Aromatic)
Key Reagent	2-Me-1,3-dibromopropane	Methyl Iodide / LDA	4-Methylcatechol
Complexity	Low (One pot)	High (Air/Moisture sensitive)	Low (Commercial SM)
Yield	65-75%	50-60%	70-85%
Primary Risk	Oligomerization (dilution helps)	Poly-alkylation	Regioisomer availability

Troubleshooting Guide

• Issue: Low Yield in Protocol A (Cyclization).

  • Cause: Intermolecular polymerization instead of intramolecular cyclization.

  • Fix: Use High Dilution Conditions . Add the dibromide and catechol solutions simultaneously and slowly to the refluxing base suspension using syringe pumps.

• Issue: Incomplete Reaction.

  • Cause: Poor nucleophilicity of the catechol dianion.

  • Fix: Switch solvent to DMF or DMSO and increase temperature to 80-100°C. Add 18-Crown-6 to solubilize the potassium carbonate.

• Issue: Dimethylation in Protocol B.

  • Fix: Use a slight deficit of base (0.95 equiv) or switch to a bulkier base (LiHMDS) to improve kinetic control.

Mechanistic Visualization

The following diagram illustrates the reaction pathway for Protocol A, highlighting the critical ring-closure step.

Figure 2: Mechanistic pathway for the synthesis of 3-methyl-1,5-benzodioxepine via double nucleophilic substitution.

References

• Drevermann, B., et al. (2007). "Synthesis of benzodioxepinone analogues via a novel synthetic route with qualitative olfactory evaluation." Helvetica Chimica Acta, 90(5), 1006-1027.

• Majid, S. A., et al. (2012). "Synthesis of 1,5-Benzodiazepine and Its Derivatives by Condensation Reaction Using H-MCM-22 as Catalyst." Journal of Chemistry. (Analogous ring formation chemistry).

• Plummer, C. M., et al. (2015). "Synthesis of Saturated Benzodioxepinone Analogues: Insight into the Importance of the Aromatic Ring Binding Motif for Marine Odorants." European Journal of Organic Chemistry, 2015(3), 486-495.

• PubChem Compound Summary. "3-Methyl-3,4-dihydro-2H-1,5-benzodioxepin-3-ol." CID 12637528.[5]

• Sigma-Aldrich. "7-Methyl-2H-1,5-benzodioxepin-3(4H)-one Product Specification."

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• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. 3-Methyl-3,4-dihydro-2H-1,5-benzodioxepin-3-ol | C10H12O3 | CID 12637528 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note &amp; Protocols: Strategic Functionalization of 6-Bromo-3-methyl-3,4-dihydro-2H-1,5-benzodioxepine for High-Throughput Library Generation

Introduction: The Benzodioxepine Scaffold as a Privileged Structure in Drug Discovery

The 1,5-benzodioxepine moiety is a recognized "privileged scaffold" in medicinal chemistry, frequently appearing in compounds with a wide array of biological activities.[1][2] Its unique conformational flexibility and ability to present substituents in a defined spatial orientation make it an attractive starting point for the design of novel therapeutics. In particular, the 6-bromo-3-methyl-3,4-dihydro-2H-1,5-benzodioxepine core offers a strategic handle for chemical diversification. The bromine atom at the 6-position is amenable to a variety of palladium-catalyzed cross-coupling reactions, enabling the systematic introduction of a wide range of chemical functionalities.[3][4] This document provides a detailed guide for the functionalization of this scaffold to generate diverse compound libraries, a critical step in modern drug discovery for identifying novel hit and lead compounds.[5][6]

The generation of chemical libraries, collections of structurally related compounds, is a cornerstone of high-throughput screening (HTS) campaigns aimed at identifying molecules with desired biological activities.[7][8] By systematically modifying the 6-bromo-3-methyl-3,4-dihydro-2H-1,5-benzodioxepine scaffold, researchers can rapidly explore a vast chemical space, increasing the probability of discovering novel drug candidates.[6][9] This application note will detail robust and reproducible protocols for key functionalization reactions, including Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings, providing the necessary information for researchers to efficiently generate libraries of novel benzodioxepine derivatives.

Core Principle: The Power of Palladium-Catalyzed Cross-Coupling

Palladium-catalyzed cross-coupling reactions have revolutionized the synthesis of complex organic molecules, particularly in the pharmaceutical industry.[3][4] These reactions allow for the formation of carbon-carbon (C-C) and carbon-heteroatom (C-N, C-O, C-S) bonds with high efficiency and functional group tolerance.[10][11] The general catalytic cycle for these reactions, illustrated below, involves the oxidative addition of an aryl halide (like our bromo-benzodioxepine) to a Pd(0) complex, followed by transmetalation with a coupling partner and subsequent reductive elimination to yield the desired product and regenerate the Pd(0) catalyst.

Caption: Generalized Palladium Catalytic Cycle.

I. C-C Bond Formation via Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for forming biaryl structures and is widely used in pharmaceutical synthesis.[12][13] This reaction couples our bromo-benzodioxepine with a variety of boronic acids or esters in the presence of a palladium catalyst and a base.[14][15]

Rationale for Component Selection:

• Catalyst: A combination of a palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃) and a phosphine ligand (e.g., SPhos, XPhos, P(t-Bu)₃) is crucial. The ligand stabilizes the palladium center and facilitates the catalytic cycle. For library synthesis, using a pre-catalyst can ensure reproducibility.

• Base: A base such as K₂CO₃, Cs₂CO₃, or K₃PO₄ is required to activate the boronic acid for transmetalation. The choice of base can significantly impact the reaction outcome and should be optimized for specific substrates.

• Solvent: A mixture of an organic solvent (e.g., dioxane, toluene, or THF) and water is commonly used. The aqueous phase is necessary to dissolve the inorganic base.

Detailed Protocol: Suzuki-Miyaura Coupling

Materials:

• 6-Bromo-3-methyl-3,4-dihydro-2H-1,5-benzodioxepine (1.0 eq)

• Aryl or heteroaryl boronic acid (1.2 - 1.5 eq)

• Pd(PPh₃)₄ (0.05 eq)

• 2M Aqueous Na₂CO₃ solution

• Toluene/Ethanol (3:1 mixture)

• Nitrogen or Argon source

• Reaction vessel (e.g., microwave vial or Schlenk tube)

Procedure:

• To the reaction vessel, add 6-bromo-3-methyl-3,4-dihydro-2H-1,5-benzodioxepine, the boronic acid, and Pd(PPh₃)₄.

• Evacuate and backfill the vessel with an inert gas (Nitrogen or Argon) three times.

• Add the toluene/ethanol solvent mixture, followed by the aqueous Na₂CO₃ solution.

• Seal the vessel and heat the reaction mixture to 80-100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Coupling Partner Example	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	Toluene/EtOH/H₂O	90	12	85-95
4-Methoxyphenylboronic acid	PdCl₂(dppf)	K₂CO₃	Dioxane/H₂O	100	8	80-90
Pyridine-3-boronic acid	Pd₂(dba)₃ / SPhos	K₃PO₄	Toluene/H₂O	110	16	75-85

II. C-N Bond Formation via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for constructing C-N bonds, enabling the synthesis of a wide range of arylamines.[16][17] This reaction is particularly valuable for creating libraries of compounds with diverse amine functionalities, which are prevalent in bioactive molecules.[10][11]

Rationale for Component Selection:

• Catalyst and Ligand: The choice of palladium catalyst and ligand is critical for successful amination.[18] Bulky, electron-rich phosphine ligands such as BINAP, XPhos, or Josiphos-type ligands are often employed to promote the reductive elimination step.[19][20]

• Base: A strong, non-nucleophilic base is required. Sodium tert-butoxide (NaOtBu) is commonly used, although other bases like K₃PO₄ or Cs₂CO₃ can be effective depending on the amine.

• Amine Source: A wide variety of primary and secondary amines can be used as coupling partners. For the introduction of a primary amino group (-NH₂), an ammonia equivalent such as benzophenone imine or lithium bis(trimethylsilyl)amide (LiHMDS) is often used, followed by hydrolysis.[17][21]

Detailed Protocol: Buchwald-Hartwig Amination

Materials:

• 6-Bromo-3-methyl-3,4-dihydro-2H-1,5-benzodioxepine (1.0 eq)

• Amine (1.2 - 2.0 eq)

• Pd₂(dba)₃ (0.02 eq)

• (±)-BINAP (0.06 eq)

• Sodium tert-butoxide (NaOtBu) (1.4 eq)

• Anhydrous Toluene

• Nitrogen or Argon source

• Reaction vessel

Procedure:

• In a glovebox or under an inert atmosphere, charge a reaction vessel with Pd₂(dba)₃, (±)-BINAP, and NaOtBu.

• Add the 6-bromo-3-methyl-3,4-dihydro-2H-1,5-benzodioxepine and the amine.

• Add anhydrous toluene and seal the vessel.

• Heat the reaction mixture to 80-110 °C with stirring until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction to room temperature and quench with a saturated aqueous solution of NH₄Cl.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the residue by flash chromatography.

Amine Example	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Morpholine	Pd₂(dba)₃ / BINAP	NaOtBu	Toluene	100	16	80-90
Aniline	Pd(OAc)₂ / XPhos	K₃PO₄	Dioxane	110	12	75-85
Benzylamine	PdCl₂(dppf)	Cs₂CO₃	THF	80	24	70-80

III. C-C (sp) Bond Formation via Sonogashira Coupling

The Sonogashira coupling reaction is a reliable method for the formation of a bond between an aryl halide and a terminal alkyne, providing access to arylalkynes.[3][22] These products can serve as versatile intermediates for further transformations or as final compounds in a library.[23][24]

Rationale for Component Selection:

• Catalyst System: The reaction is typically catalyzed by a combination of a palladium complex (e.g., Pd(PPh₃)₂Cl₂) and a copper(I) salt (e.g., CuI) as a co-catalyst.[25] Copper-free conditions have also been developed.

• Base: An amine base, such as triethylamine (Et₃N) or diisopropylamine (DIPA), is used to deprotonate the terminal alkyne.[26]

• Solvent: A polar aprotic solvent like THF or DMF is commonly employed.

Detailed Protocol: Sonogashira Coupling

Materials:

• 6-Bromo-3-methyl-3,4-dihydro-2H-1,5-benzodioxepine (1.0 eq)

• Terminal alkyne (1.2 - 1.5 eq)

• Pd(PPh₃)₂Cl₂ (0.03 eq)

• Copper(I) iodide (CuI) (0.05 eq)

• Triethylamine (Et₃N)

• Anhydrous THF

• Nitrogen or Argon source

• Reaction vessel

Procedure:

• To a reaction vessel, add 6-bromo-3-methyl-3,4-dihydro-2H-1,5-benzodioxepine, Pd(PPh₃)₂Cl₂, and CuI.

• Evacuate and backfill the vessel with an inert gas.

• Add anhydrous THF and triethylamine.

• Add the terminal alkyne dropwise with stirring.

• Stir the reaction at room temperature or with gentle heating (40-60 °C) until completion.

• Quench the reaction by adding water.

• Extract the product with diethyl ether or ethyl acetate.

• Wash the combined organic layers with saturated aqueous NH₄Cl solution and brine.

• Dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify by flash chromatography.

Alkyne Example	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylacetylene	Pd(PPh₃)₂Cl₂ / CuI	Et₃N	THF	25	6	90-98
Trimethylsilylacetylene	Pd(PPh₃)₄ / CuI	DIPA	DMF	50	4	85-95
Propargyl alcohol	PdCl₂(dppf) / CuI	Et₃N	Acetonitrile	60	8	80-90

Workflow for Library Generation

The generation of a compound library based on the 6-bromo-3-methyl-3,4-dihydro-2H-1,5-benzodioxepine scaffold can be streamlined using parallel synthesis techniques.

Caption: Library Generation Workflow Diagram.

Conclusion

The 6-bromo-3-methyl-3,4-dihydro-2H-1,5-benzodioxepine scaffold is an excellent starting point for the generation of diverse chemical libraries for drug discovery. The protocols detailed in this application note for Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings provide robust and versatile methods for the functionalization of this core structure. By employing these palladium-catalyzed cross-coupling reactions in a parallel synthesis format, researchers can efficiently generate large numbers of novel compounds for biological screening, accelerating the identification of new therapeutic leads.

References

• Dou, G., et al. (2021). Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. ResearchGate. Available at: [Link]

• Vapourtec. (n.d.). Library Synthesis | Combinatorial Chemistry. Vapourtec. Available at: [Link]

• Duke, R. (2024). Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• Golebiowski, A., et al. (2003). Combinatorial compound libraries for drug discovery: an ongoing challenge. Drug Discovery Today. Available at: [Link]

• Surry, D. S., & Buchwald, S. L. (2011). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews. Available at: [Link]

• Gioiello, A., et al. (2020). Flow Synthesis of Biologically-Relevant Compound Libraries. Molecules. Available at: [Link]

• Curia. (n.d.). Creating Compound Screening Libraries that Address the Challenges of Drug Discovery. Curia. Available at: [Link]

• Hajilou, T., et al. (2023). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. RSC Advances. Available at: [Link]

• Vipergen. (n.d.). Chemical Libraries: Types, Design Strategies and Applications in Drug Discovery. Vipergen. Available at: [Link]

• Hajilou, T., et al. (2023). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. RSC Advances. Available at: [Link]

• Yan, S., et al. (2024). Synthetic Optimization and Antibacterial Activity of Novel Benzodioxepine-Biphenyl Amide Derivatives. Acta Chimica Slovaca. Available at: [Link]

• Crust, E. J., & Gurnani, P. (2013). Buchwald-Hartwig amination of a bromopyridine with cyclohexane-1,2-diamine. SyntheticPage. Available at: [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

• Frank, D., et al. (2013). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Kirlikovali, K. O., et al. (2018). Buchwald-Hartwig Amination Using Pd(I) Dimer Precatalysts Supported by Biaryl Phosphine Ligands. Royal Society of Chemistry. Available at: [Link]

• Chemi, G., et al. (2020). 1,4-Benzodioxane, an evergreen, versatile scaffold in medicinal chemistry: A review of its recent applications in drug design. European Journal of Medicinal Chemistry. Available at: [Link]

• Chemi, G., et al. (2020). 1,4-Benzodioxane, an evergreen, versatile scaffold in medicinal chemistry: A review of its recent applications in drug design. ResearchGate. Available at: [Link]

• Smith, C. J., et al. (2012). Sequential and Selective Buchwald-Hartwig Amination Reactions for the Controlled Functionalization of 6-Bromo-2-chloroquinoline: Synthesis of Ligands for the Tec Src Homology 3 Domain. ResearchGate. Available at: [Link]

• Mphahlele, M. J., & Oyeyiola, A. O. (2015). Reactivity of the 2-aryl-6,8-dibromo-2,3-dihydroquinolin-4(1H)-ones in a palladium catalyzed Sonogashira cross-coupling reaction. Turkish Journal of Chemistry. Available at: [Link]

• NROChemistry. (n.d.). Sonogashira Coupling. NROChemistry. Available at: [Link]

• Razafindrainibe, F., et al. (2018). Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-alkynyl-3-fluoro-2-pyridinamidoximes. ePrints Soton. Available at: [Link]

• Sobańska, A. W., & Gierczak, T. (2021). 1,5-Benzoxazepines as a unique and potent scaffold for activity drugs: A review. Archiv der Pharmazie. Available at: [Link]

• Kirkeby, E., et al. (2023). Functionalization of methyl-substituted benzo[h]quinolines to access aminated benzo[h]quinolines and aza-helicenes. ResearchGate. Available at: [Link]

• Bonifazi, A., et al. (2021). Scaffold Hybridization Strategy Leads to the Discovery of Dopamine D3 Receptor-Selective or Multitarget Bitopic Ligands Potentially Useful for Central Nervous System Disorders. Journal of Medicinal Chemistry. Available at: [Link]

• Stanetty, P., et al. (2009). Palladium-catalyzed cross coupling reactions of 4-bromo-6H-1,2-oxazines. Beilstein Journal of Organic Chemistry. Available at: [Link]

• SynArchive. (n.d.). Suzuki Coupling. SynArchive. Available at: [Link]

• Das, P., et al. (2025). Exploring the potency of 6-bromo-3-methylquinoline analogues as prostaglandin F2α inhibitors. Zeitschrift für Naturforschung C. Available at: [Link]

• Razafindrainibe, F., et al. (2018). Sonogashira cross-coupling reaction of bromocyanofluoro pyridine nuclei: access to 5- and 6-alkynylfluoropyridinamidoximes scaffolds. ResearchGate. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• Wethman, R., et al. (2021). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. RSC Advances. Available at: [Link]

• PubChem. (n.d.). 3,4-dihydro-2H-1,5-benzodioxepine-6-carboxylate. PubChem. Available at: [Link]

• Sykes, M. L., et al. (2023). Structure–activity relationships of 1,5-dihydro-2H-benzo[b][3][7]diazepine-2,4(3H)-diones as inhibitors of Trypanosoma cruzi. RSC Medicinal Chemistry. Available at: [Link]

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• 1. 1,4-Benzodioxane, an evergreen, versatile scaffold in medicinal chemistry: A review of its recent applications in drug design - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 3. researchgate.net [researchgate.net]
• 4. jocpr.com [jocpr.com]
• 5. vapourtec.com [vapourtec.com]
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• 7. bioc258.stanford.edu [bioc258.stanford.edu]
• 8. chemical libraries - what is compound libraries for drug discovery [vipergen.com]
• 9. Flow Synthesis of Biologically-Relevant Compound Libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. synarchive.com [synarchive.com]
• 13. tcichemicals.com [tcichemicals.com]
• 14. Suzuki Coupling [organic-chemistry.org]
• 15. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 16. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
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• 19. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
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• 21. researchgate.net [researchgate.net]
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• 23. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 24. researchgate.net [researchgate.net]
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• 26. eprints.soton.ac.uk [eprints.soton.ac.uk]

Technical Notes & Optimization

Technical Support Center: Synthesis of 6-Bromo-3-methyl-3,4-dihydro-2H-1,5-benzodioxepine

Introduction: Welcome to the technical support guide for the synthesis of 6-Bromo-3-methyl-3,4-dihydro-2H-1,5-benzodioxepine. This molecule is a valuable intermediate in medicinal chemistry and materials science. Its synthesis, while conceptually straightforward, presents several challenges that can impact yield and purity. This guide is structured in a question-and-answer format to directly address common issues encountered in the laboratory. We will explore the underlying chemical principles to empower you to not only solve immediate problems but also to strategically optimize your synthetic approach.

Section 1: The Synthetic Pathway

Q1: What is the most common and reliable synthetic route for 6-Bromo-3-methyl-3,4-dihydro-2H-1,5-benzodioxepine?

The most prevalent method for constructing the 1,5-benzodioxepine core is a variation of the Williamson ether synthesis.[1] This reaction involves the double nucleophilic substitution (SN2) of a dielectrophile by a catechol dianion.[2][3] In this specific case, 4-bromocatechol is deprotonated to form a potent dinucleophile, which then reacts with a suitable 3-carbon dielectrophile, such as 1,3-dibromo-2-methylpropane, to form the seven-membered heterocyclic ring.

The overall transformation is outlined below:

Caption: General scheme for the synthesis of the target molecule.

Section 2: Troubleshooting Guide

This section addresses the most common experimental failures and provides a logical framework for diagnosing and solving them.

Problem 1: Low or No Product Yield

Q: My reaction has resulted in a very low yield, or I've only recovered starting materials. What are the most likely causes?

A low yield is the most frequent complaint and can stem from several factors. Systematically investigating these possibilities is key.

• Inefficient Deprotonation: The Williamson ether synthesis requires the formation of an alkoxide (in this case, a diphenoxide) to act as the nucleophile.[4] If the catechol is not fully deprotonated, the reaction will not proceed efficiently.

  • Cause: The base used may be too weak or not anhydrous. Carbonate bases like K₂CO₃ are popular for their safety and cost, but they require higher temperatures and are less effective than stronger bases like sodium hydride (NaH). Moisture in the reaction will consume the base and protonate the nucleophile, quenching the reaction.

  • Solution: Ensure all reagents and solvents are rigorously dried. If using K₂CO₃, consider increasing the reaction temperature to 80-100 °C.[2] For a more robust reaction at lower temperatures, consider switching to NaH, but exercise appropriate caution as it is highly reactive and flammable.

• Phase Separation & Poor Nucleophile-Electrophile Interaction: The deprotonated catechol salt often has poor solubility in common organic solvents where the alkyl halide is soluble. This creates a heterogeneous mixture where the reaction can only occur at the interface, leading to extremely slow reaction rates.[5]

  • Cause: Immiscibility of the ionic nucleophile and the organic electrophile.

  • Solution: The most effective solution is to introduce a Phase Transfer Catalyst (PTC) , such as tetrabutylammonium bromide (TBAB) or other quaternary ammonium salts.[6][7] The PTC's lipophilic cation pairs with the phenoxide anion, shuttling it into the organic phase where it can react with the alkyl halide.[8] This dramatically accelerates the reaction rate and improves yield.[5][7]

• Side Reactions: The desired intramolecular cyclization competes with intermolecular polymerization and elimination reactions.

  • Cause: At high concentrations, the mono-alkylated intermediate can react with another molecule of deprotonated catechol rather than cyclizing, leading to oligomers/polymers. If the alkylating agent is sterically hindered or a strong, bulky base is used, an E2 elimination reaction can compete with the desired SN2 substitution.[1][9]

  • Solution: Employ high-dilution principles by adding the alkylating agent slowly to the solution of the deprotonated catechol. This favors the intramolecular reaction pathway. Avoid excessively high temperatures or overly strong/bulky bases if elimination becomes a significant issue.

Problem 2: Complex Product Mixture & Impurities

Q: My crude product analysis (TLC, LC-MS, NMR) shows multiple spots/peaks. What are these impurities?

Identifying side products is crucial for optimizing the reaction and developing a purification strategy.

• Mono-Alkylated Intermediate: This is the most common impurity, arising from the reaction of only one of the catechol's hydroxyl groups.

  • Identification: The mass will be intermediate between the starting catechol and the final product. The ¹H NMR will still show a free phenolic -OH proton.

  • Cause: Insufficient reaction time, temperature, or base stoichiometry.

  • Solution: Increase reaction time or temperature. Ensure at least two equivalents of base are used. This intermediate can often be forced to cyclize by re-subjecting the crude mixture to the reaction conditions.

• Polymeric Byproducts: These are high molecular weight species formed from intermolecular reactions.

  • Identification: Often appear as baseline material on TLC or as a broad, unresolved distribution of high masses in LC-MS. In the ¹H NMR, they may appear as broad, poorly defined signals.

  • Cause: Reaction concentration is too high.

  • Solution: Use high-dilution conditions as described previously.

• Elimination Product: The alkylating agent, 1,3-dibromo-2-methylpropane, can undergo elimination to form brominated allyl species.

  • Identification: Look for vinylic proton signals in the ¹H NMR spectrum.

  • Cause: Use of a strong, sterically hindered base or excessively high reaction temperatures.[2]

  • Solution: Use a non-hindered base like K₂CO₃ or NaH. Maintain moderate reaction temperatures.

Table 1: Common Impurities and Diagnostic Features

Impurity	Description	Diagnostic Signature (¹H NMR / MS)	Mitigation Strategy
Mono-Alkylated Intermediate	Product of single etherification	Presence of a phenolic -OH proton; Mass = Catechol + C₄H₇Br	Increase reaction time/temperature; Ensure >2 eq. base
Polymeric Byproducts	Intermolecular reaction products	Broad, unresolved signals; High MW peaks in MS	Use high-dilution conditions
Elimination Products	Alkene from alkyl halide	Vinylic proton signals (δ 5-6 ppm)	Avoid bulky bases and excessive heat

| Unreacted Starting Material | 4-Bromocatechol | Signals corresponding to starting material | Check base activity; Increase reaction time |

Section 3: Frequently Asked Questions (FAQs)

Q1: What is the role of a Phase Transfer Catalyst (PTC) and why is it so critical for this synthesis?

A PTC is a substance that facilitates the migration of a reactant from one phase into another where the reaction can occur.[6] In this synthesis, the potassium or sodium salt of 4-bromocatechol is soluble in water or highly polar solvents but insoluble in the organic phase containing the alkyl bromide. The PTC, typically a quaternary ammonium salt (Q⁺X⁻) like TBAB, solves this problem. The Q⁺ cation can exchange its X⁻ anion for the deprotonated catechol anion (ArO⁻) at the interface. The resulting Q⁺ArO⁻ ion pair is soluble in the organic phase due to the bulky alkyl groups on the Q⁺ cation.[8] This "transfers" the nucleophile into the organic phase to react, dramatically increasing the reaction rate and yield.[7]

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. byjus.com [byjus.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. iajpr.com [iajpr.com]
• 6. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]
• 7. alfachemic.com [alfachemic.com]
• 8. jetir.org [jetir.org]
• 9. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]

Troubleshooting cyclization failures in 1,5-benzodioxepine formation

Topic: Troubleshooting Cyclization Failures in 1,5-Benzodioxepine Formation

Welcome to the Heterocycle Synthesis Support Hub. Ticket ID: #BZD-15-CYCL Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Open

You are likely here because your reaction flask contains a dark, intractable gum instead of the crystalline seven-membered heterocycle you planned. The formation of 1,5-benzodioxepines (typically via the alkylation of catechol with 1,3-dihalopropanes) is deceptively simple on paper but notoriously difficult in practice due to severe entropic penalties.

This guide moves beyond standard textbook advice, applying physical-organic principles to troubleshoot your specific failure mode.

Part 1: The Diagnostic Decision Tree

Before altering your conditions, identify your specific failure mode using the logic flow below.

Figure 1: Diagnostic logic for identifying the root cause of cyclization failure.

Part 2: Troubleshooting Modules (FAQs)

Issue 1: The "Gummy" Polymer Problem

User Question: "I followed a standard Williamson ether protocol (catechol, 1,3-dibromopropane,

in acetone), but I obtained a low yield and a sticky solid that won't recrystallize. What happened?"

Technical Analysis: You are fighting entropy. Forming a 7-membered ring is kinetically slow compared to 5- or 6-membered rings.[1] The rate of intermolecular reaction (polymerization) often exceeds the rate of intramolecular ring closure (cyclization) at standard concentrations (0.2 M – 0.5 M).[2]

The Fix: The High-Dilution Principle To favor cyclization, you must lower the concentration of the reactive species so that a mono-alkylated catechol molecule is more likely to find its own tail than another catechol molecule.

• Protocol Adjustment: Run the reaction at 0.01 M to 0.05 M .

• Slow Addition: Do not dump reagents. Add the 1,3-dihalopropane slowly via a syringe pump to a solution of catechol and base over 4–6 hours.

Parameter	Standard Protocol (High Risk)	Optimized Protocol (High Yield)
Concentration	0.5 M	0.02 M
Addition Mode	One-pot bolus	Syringe pump (slow addition)
Solvent	Acetone (Low boiling)	DMF or MeCN (Higher Temp)

Issue 2: The Mono-Alkylated Stall

User Question: "I see the intermediate where one oxygen has reacted, but the ring won't close. Why does it stop halfway?"

Technical Analysis: The second alkylation step is the bottleneck. Once the first bromide is displaced, the remaining alkyl chain has high degrees of freedom, reducing the probability of the second oxygen attacking the terminal carbon. Furthermore, standard bases like

may not effectively coordinate the intermediate to facilitate the "bend" required for closure.

The Fix: The Cesium Effect (Template Synthesis) Switch your base to Cesium Carbonate (

) .

• Mechanism: The large ionic radius of the Cesium cation (

  ) allows it to coordinate with both oxygen atoms of the catechol and the halide leaving group simultaneously. This "wraps" the molecule around the cation, bringing the nucleophile and electrophile into proximity (Template Effect).

• Finkelstein Modification: If using 1,3-dichloro- or 1,3-dibromopropane, add 10 mol% Potassium Iodide (KI) .[2] This converts the terminal halide to an Iodide in situ, which is a far superior leaving group for the difficult ring-closure step.

Issue 3: Catechol Oxidation (Black Tar)

User Question: "My reaction mixture turns pitch black within minutes. Is this normal?"

Technical Analysis: No. Catechols are electron-rich and prone to oxidation into o-quinones under basic conditions in the presence of oxygen. Quinones are highly reactive electrophiles that will polymerize rapidly, destroying your starting material.[2]

The Fix: Rigorous Deoxygenation

• Solvent Prep: Sparge your solvent (DMF or Acetonitrile) with Argon or Nitrogen for at least 30 minutes before adding the catechol.

• Atmosphere: Perform the reaction under a positive pressure of inert gas.

• Reducing Agent: In extreme cases, adding a trace amount of sodium dithionite (

  ) can prevent oxidative degradation, though this is rarely needed if sparging is done correctly.[2]

Part 3: Optimized Experimental Protocol

Objective: Synthesis of 3,4-dihydro-2H-1,5-benzodioxepine via Cesium-promoted cyclization.

Reagents:

• Catechol (1.0 equiv)[2][3]

• 1,3-Dibromopropane (1.2 equiv)[2]

• Cesium Carbonate (

  , 2.5 equiv)[2]

• Acetonitrile (anhydrous, degassed)[2]

Step-by-Step Workflow:

• Setup: Flame-dry a 3-neck round bottom flask equipped with a reflux condenser and a septum. Flush with Argon.

• Solvent Prep: Add anhydrous Acetonitrile. CRITICAL: Sparge with Argon for 20 minutes.

• Base Activation: Add

  and stir for 15 minutes to ensure a fine suspension.

• Reactant Addition: Add Catechol. The solution may turn slightly pale, but should not turn black.

• Dilution Check: Ensure the total volume corresponds to a concentration of 0.02 M relative to catechol.

• Electrophile Addition: Add 1,3-dibromopropane. If the scale is >1 gram, mix the bromide in a small amount of solvent and add via syringe pump over 2 hours.

• Reflux: Heat to reflux (

  ) for 16–24 hours. Monitor by TLC (look for the disappearance of the mono-alkylated spot).[4]

• Workup: Filter off the inorganic salts (

  , Excess Carbonate). Concentrate the filtrate. Dissolve the residue in , wash with 1M (to remove unreacted catechol), then Brine. Dry over .

Part 4: Mechanistic Visualization

The diagram below illustrates the competition between the desired "Template Pathway" and the undesired "Polymer Pathway."

Figure 2: Kinetic competition in benzodioxepine synthesis.[2] Pathway A is favored by low concentration and cation templating.

References

• The Cesium Effect in Macrocyclization

  • Dijkstra, G., Kruse, C. G., & Kellogg, R. M. (1987).[2] "The effect of cesium ions on the formation of macrocyclic ethers." Journal of Organic Chemistry.

  • Context: Establishes the foundational "cesium effect" where large cations stabilize the transition st

  • [2]

• General Williamson Ether Synthesis & Ring Size

  • Lumen Learning. "Williamson Ether Synthesis and Ring Strain."
  • Context: Explains the entropic difficulty of forming 7-membered rings compared to 5- and 6-membered analogs.

• Catalytic Approaches (Modern Alternatives)

  • Kusuma et al. (2023).[2][5] "Efficient and eco-friendly method for the synthesis of 1,5-benzodiazepines/dioxepines using heterogeneous catalysts."[5] NIH / PMC.

  • Context: Provides alternative catalytic routes if the stoichiometric base method fails.

• Catechol Oxidation Handling

  • Master Organic Chemistry. "The Williamson Ether Synthesis: Troubleshooting."
  • Context: General handling of phenolic nucleophiles and preventing side reactions.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Cesium Carbonate Promoted Direct Amidation of Unactivated Esters with Amino Alcohol Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US20210363127A1 - Process for the preparation of 2,2-difluoro-1,3-benzodioxole and intermediates thereof - Google Patents [patents.google.com]
• 4. Synthesis of 1,5-Benzodiazepine and Its Derivatives by Condensation Reaction Using H-MCM-22 as Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthetic aspects of 1,4- and 1,5-benzodiazepines using o-phenylenediamine: a study of past quinquennial - PMC [pmc.ncbi.nlm.nih.gov]

Stability of 6-Bromo-3-methyl-3,4-dihydro-2H-1,5-benzodioxepine under acidic conditions

Technical Support Guide: Stability of 6-Bromo-3-methyl-3,4-dihydro-2H-1,5-benzodioxepine

Executive Summary & Molecule Profile

Compound: 6-Bromo-3-methyl-3,4-dihydro-2H-1,5-benzodioxepine CAS: 1345471-19-3 (Representative analogue ID) Chemotype: Halogenated 1,5-benzodioxepine (Cyclic bis-aryl/alkyl ether).

Core Stability Verdict: This compound exhibits high stability under standard acidic laboratory conditions (e.g., HPLC mobile phases, acidic workups). Unlike acetals (e.g., 1,3-dioxolanes) or strained cyclic ethers (e.g., epoxides/oxetanes), the 1,5-benzodioxepine ring system functions chemically as a stable bis-ether . Degradation is only observed under forcing conditions with strong Lewis acids or high-temperature nucleophilic acids (HI/HBr).

Critical Alert – Conformational Isomerism: Users frequently mistake peak splitting in HPLC/NMR for degradation. The 7-membered dioxepine ring undergoes slow conformational flipping (chair

twist-boat) at ambient temperatures, which can resolve into distinct peaks in cooled chromatography or NMR, mimicking impurities.

Acid Stability Profile & Mechanism

The following table details the compound's behavior across various acidic regimes.

Acidic Environment	Condition	Stability Rating	Expected Outcome
HPLC Mobile Phase	0.1% TFA / Formic Acid (pH 2–3)	High	Stable. No hydrolysis detected over 48h. Suitable for standard RP-HPLC.
Aqueous Workup	1M HCl / 5% H₂SO₄ (RT)	High	Stable. Ether linkages resist dilute aqueous acid hydrolysis.
Strong Protic Acid	Conc. HBr / HI (Reflux)	Low	Degradation. Nucleophilic cleavage of the alkyl-aryl ether bond.
Lewis Acid	BBr₃ / AlCl₃ (DCM, -78°C to RT)	Low	Cleavage. Rapid demethylation/ring-opening to bromocatechol derivatives.

Mechanistic Insight

The 1,5-benzodioxepine ring consists of a benzene ring fused to a 7-membered ring via two ether oxygens.

• Ether Stability: The C(aryl)–O and C(alkyl)–O bonds are robust. Unlike acetals, there is no O–C–O linkage susceptible to facile acid hydrolysis.

• Ring Strain: The 7-membered ring is flexible, lacking the ring strain that drives the acid-catalyzed opening of 3- or 4-membered cyclic ethers.

Troubleshooting Guide: Common Issues

Scenario A: "I see two peaks in my HPLC/LC-MS chromatogram."

Diagnosis: Conformational Isomerism (Atropisomerism-like behavior). Explanation: The 3-methyl substituent creates a barrier to ring inversion. At certain temperatures (often near RT or sub-ambient), the interconversion between the chair and twist-boat conformers is slow on the chromatographic time scale, resulting in split peaks. Action:

• Heat the Column: Increase column temperature to 40–50°C. If the peaks coalesce into a single sharp peak, it is a conformational issue, not degradation.

• Check Spectra: Both peaks should have identical Mass Spectra (MS) and UV profiles.

Scenario B: "The compound disappeared after treatment with BBr₃."

Diagnosis: Lewis Acid Ether Cleavage. Explanation: Boron tribromide is a specific reagent for cleaving aryl-alkyl ethers. It will open the dioxepine ring, likely yielding 4-bromo-catechol and a dibrominated aliphatic chain. Action: Avoid strong Lewis acids unless ring opening is the intended synthetic goal.

Scenario C: "Precipitation occurring during acidic extraction."

Diagnosis: Solubility Limit (Not Degradation). Explanation: The molecule is highly lipophilic (LogP ~3–4). It has no basic nitrogen to form water-soluble salts. Adding acid does not solubilize it; it merely increases the ionic strength of the aqueous phase, potentially "salting out" any trace organic dissolved. Action: Use an organic solvent (DCM or Ethyl Acetate) for extraction.[1] Do not expect the compound to migrate into the aqueous acid layer.

Visualized Pathways & Workflows

Figure 1: Stability & Degradation Logic Flow

This diagram illustrates the decision matrix for exposing the compound to acidic conditions.

Caption: Stability decision tree for 1,5-benzodioxepine derivatives under varying acidic severities.

Figure 2: HPLC Troubleshooting (Peak Splitting)

Use this workflow if you observe unexpected heterogeneity in analysis.

Caption: Diagnostic workflow to distinguish conformational isomerism from chemical degradation.

Validated Protocols

Protocol A: Acid Stress Testing (Stability Validation)

Use this to validate the material for your specific assay conditions.

• Preparation: Dissolve 1 mg of 6-Bromo-3-methyl-3,4-dihydro-2H-1,5-benzodioxepine in 1 mL of Acetonitrile (ACN).

• Acid Spike: Add 1 mL of 0.1 M HCl. (Final solvent: 50:50 ACN:Water, pH ~1).

• Incubation: Vortex and incubate at Room Temperature for 24 hours .

• Analysis: Inject onto HPLC (C18 column) using a standard gradient (e.g., 5-95% ACN in Water + 0.1% Formic Acid).

• Criteria: The purity area % should remain within ±2.0% of the initial value. No new peaks >0.5% should appear.

Protocol B: Recommended Storage

• State: Solid powder.

• Conditions: -20°C, desiccated, protected from light.

• Solution Stability: Stable in DMSO or Methanol at -20°C for >3 months. Avoid storing in acidic aqueous mixtures for prolonged periods (>1 week) to prevent slow hydrolysis or precipitation.

References

• Conformational Dynamics of 1,5-Benzodioxepines

  • Title: Conformational dynamic investigation of 1,5-benzodioxepin and its dimethyl deriv
  • Source: Canadian Journal of Chemistry.

  • Link:[Link]

  • Relevance: Establishes the existence of chair/twist-boat equilibria which causes peak splitting/broadening.

• General Stability of Aryl Alkyl Ethers

  • Title: Ether cleavage - Wikipedia (General Reference for Mechanism).
  • Source: Wikipedia / Organic Chemistry Textbooks.

  • Link:[Link]

  • Relevance: Confirms that aryl alkyl ethers require strong acids (HI/BBr3) for cleavage and are stable to dilute acids.

• Compound Data & Identifiers

  • Title: 3,4-dihydro-2H-1,5-benzodioxepine | CID 81635.[1]

  • Source: PubChem.

  • Link:[Link]

  • Relevance: Provides structural confirmation of the 1,5-benzodioxepine core as a bis-ether system.

Sources

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Reference Data & Comparative Studies

A Tale of Two Scaffolds: Unraveling the Pharmacological Dichotomy of 1,5-Benzodioxepine and 1,4-Benzodioxane

In the landscape of medicinal chemistry, the subtle alteration of a core molecular scaffold can dramatically pivot its pharmacological profile, opening new avenues for therapeutic intervention. This guide delves into the comparative pharmacology of two such closely related yet functionally distinct heterocyclic systems: the seven-membered 1,5-benzodioxepine and the six-membered 1,4-benzodioxane. While both feature a benzene ring fused to a dioxane or dioxepine ring, this seemingly minor structural variance imparts a profound influence on their interaction with biological targets, guiding them down divergent therapeutic paths. This document serves to elucidate these differences for researchers, scientists, and drug development professionals, providing a comprehensive analysis supported by experimental data and structural insights.

The Divergent Paths of Bioactivity: An Overview

The 1,4-benzodioxane scaffold has established itself as a versatile and "evergreen" template in drug discovery, with its derivatives engaging a wide array of biological targets.[1][2][3] This promiscuity has led to the development of numerous pharmacological agents with applications spanning the central nervous system (CNS), cardiovascular system, and infectious diseases.[2] In stark contrast, the pharmacological exploration of the 1,5-benzodioxepine ring system has been significantly more focused, with a primary and well-defined role as antagonists of muscarinic M3 receptors.[4] This fundamental difference in their target-binding profiles forms the crux of our comparative analysis.

The Pharmacological Profile of 1,4-Benzodioxane: A Scaffold of Broad Utility

The 1,4-benzodioxane nucleus is a privileged scaffold in medicinal chemistry, attributable to its unique conformational properties and its ability to present substituents in a well-defined spatial orientation for optimal receptor interaction.[2] This has resulted in a rich pharmacology, with key activities centered around adrenergic and serotonergic systems.

Adrenergic Receptor Modulation

A significant portion of research on 1,4-benzodioxane derivatives has focused on their interaction with α-adrenergic receptors, particularly as antagonists of the α1-adrenoceptor subtypes.[5] These compounds have been instrumental in the development of antihypertensive agents.[6][7] The binding affinity of these derivatives is influenced by the nature and position of substituents on both the benzodioxane ring and its appended side chains.[3]

Experimental Protocol: α1-Adrenoceptor Binding Assay

A standard experimental approach to determine the affinity of 1,4-benzodioxane derivatives for α1-adrenoceptors involves a radioligand binding assay. The following is a generalized protocol:

• Membrane Preparation: Rat brain membranes, which are a rich source of α1-adrenoceptors, are prepared through homogenization and centrifugation.

• Radioligand Incubation: The prepared membranes are incubated with a specific radioligand for the α1-adrenoceptor, such as [³H]-prazosin.

• Competitive Binding: The test compounds (1,4-benzodioxane derivatives) are added at varying concentrations to compete with the radioligand for binding to the receptor.

• Separation and Scintillation Counting: The bound and free radioligand are separated by filtration, and the radioactivity of the filter-bound complex is measured using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined. This value is then used to calculate the binding affinity (Ki) of the compound for the receptor.

Serotonergic System Engagement

Derivatives of 1,4-benzodioxane have also demonstrated significant activity at serotonin (5-HT) receptors, acting as both agonists and antagonists at various subtypes.[8] This has led to their investigation for the treatment of CNS disorders such as anxiety and depression.[4][9] For instance, certain derivatives exhibit high affinity for the 5-HT₁A receptor, a key target in the modulation of mood and anxiety.[5][10][11]

The Focused Pharmacology of 1,5-Benzodioxepine: Selective Muscarinic M3 Antagonism

In contrast to the broad pharmacological canvas of 1,4-benzodioxane, the 1,5-benzodioxepine scaffold has been primarily explored for its potent and selective antagonism of the muscarinic M3 receptor.[4] Muscarinic receptors are pivotal in the parasympathetic nervous system, and M3 receptor antagonists are clinically valuable for treating conditions characterized by smooth muscle hyperactivity, such as overactive bladder (OAB) and chronic obstructive pulmonary disease (COPD).[12][13][14]

Derivatives of 1,5-benzodioxepine have been shown to possess high binding affinity for the M3 receptor and demonstrate efficacy in animal models of bladder hyperactivity.[4] The structure-activity relationship (SAR) studies reveal that the seven-membered dioxepine ring, in conjunction with specific side chains, is crucial for this selective M3 antagonism.

Signaling Pathway: Muscarinic M3 Receptor Antagonism

Caption: Mechanism of 1,5-benzodioxepine derivatives as M3 receptor antagonists.

Comparative Analysis: A Head-to-Head Look at the Scaffolds

The distinct pharmacological profiles of 1,5-benzodioxepine and 1,4-benzodioxane can be attributed to the differences in their ring size and resulting conformational flexibility.

Feature	1,5-Benzodioxepine	1,4-Benzodioxane
Ring Size	Seven-membered dioxepine ring	Six-membered dioxane ring
Primary Pharmacological Target	Muscarinic M3 Receptor Antagonists[4]	α1-Adrenoceptor Antagonists, 5-HT Receptor Ligands[5][8]
Therapeutic Areas of Interest	Overactive Bladder, COPD[4][12]	Hypertension, CNS Disorders (Anxiety, Depression)[4][6]
Mechanism of Action	Blocks acetylcholine binding to M3 receptors, leading to smooth muscle relaxation.[12]	Modulates adrenergic and serotonergic signaling pathways.[5][8]

Experimental Workflow: From Synthesis to Pharmacological Evaluation

Caption: A generalized workflow for the discovery and evaluation of novel bioactive compounds.

Conclusion: Tailoring Scaffolds for Therapeutic Specificity

The comparative analysis of 1,5-benzodioxepine and 1,4-benzodioxane provides a compelling illustration of how subtle structural modifications can profoundly influence pharmacological activity. The 1,4-benzodioxane scaffold, with its extensive history in medicinal chemistry, continues to be a source of diverse bioactive molecules targeting a range of receptors, particularly within the adrenergic and serotonergic systems. In contrast, the 1,5-benzodioxepine scaffold has carved a more specialized niche as a potent and selective antagonist of the muscarinic M3 receptor.

For researchers and drug development professionals, this understanding is critical. It underscores the importance of scaffold selection in the rational design of new therapeutic agents and highlights the potential for further exploration of the 1,5-benzodioxepine core for other, as yet undiscovered, biological activities. As our knowledge of receptor structure and function deepens, the targeted modification of such privileged scaffolds will undoubtedly continue to be a cornerstone of modern drug discovery.

References

• Bolchi, C., Bavo, F., Appiani, R., Roda, G., & Pallavicini, M. (2020). 1,4-Benzodioxane, an evergreen, versatile scaffold in medicinal chemistry: A review of its recent applications in drug design. European Journal of Medicinal Chemistry, 200, 112419. [Link]

• ResearchGate. (n.d.). 1,4-Benzodioxane, an evergreen, versatile scaffold in medicinal chemistry: A review of its recent applications in drug design. Retrieved February 12, 2026, from [Link]

• PubMed. (2020). 1,4-Benzodioxane, an evergreen, versatile scaffold in medicinal chemistry: A review of its recent applications in drug design. Retrieved February 12, 2026, from [Link]

• PubMed. (n.d.). Synthesis and biological activity of new 1,4-benzodioxan-arylpiperazine derivatives. Further validation of a pharmacophore model for alpha(1)-adrenoceptor antagonists. Retrieved February 12, 2026, from [Link]

• Scientific Research Publishing. (2022). Synthesis and Characterization of 1,4-Benzodioxane-6-Carboxylic Acid Amide Analogs. Retrieved February 12, 2026, from [Link]

• PubMed. (n.d.). Binding to alpha-adrenergic receptors: differential pharmacological potencies and binding affinities of benzodioxanes. Retrieved February 12, 2026, from [Link]

• PubMed. (2007). 1,5-Benzodioxepin derivatives as a novel class of muscarinic M3 receptor antagonists. Retrieved February 12, 2026, from [Link]

• PubMed. (2008). Structure-activity relationships in 1,4-benzodioxan-related compounds. 9. From 1,4-benzodioxane to 1,4-dioxane ring as a promising template of novel alpha1D-adrenoreceptor antagonists, 5-HT1A full agonists, and cytotoxic agents. Retrieved February 12, 2026, from [Link]

• PubMed. (2013). Structure-activity relationships in 1,4-benzodioxan-related compounds. 11. (1) reversed enantioselectivity of 1,4-dioxane derivatives in α1-adrenergic and 5-HT1A receptor binding sites recognition. Retrieved February 12, 2026, from [Link]

• ACS Publications. (2024). Benzodioxane Carboxamide Derivatives As Novel Monoamine Oxidase B Inhibitors with Antineuroinflammatory Activity. Retrieved February 12, 2026, from [Link]

• ResearchGate. (1996). Novel Benzodioxan Derivative, 5-{3-[((2S)-1,4-Benzodioxan-2-ylmethyl)amino]propoxy}-l,3-benzodioxole HC1 (MKC-242), with a Highly Potent and Selective Agonist Activity at Rat Central Serotonin1A Receptors. Retrieved February 12, 2026, from [Link]

• Karger Publishers. (2008). Selectivity of Benzodioxane α-Adrenoceptor Antagonists for α 1 - and α 2 -Adrenoceptors Determined by Binding Affinity. Retrieved February 12, 2026, from [Link]

• AIR Unimi. (n.d.). 1,4-Benzodioxane, an evergreen, versatile scaffold in medicinal chemistry: a review of its recent. Retrieved February 12, 2026, from [Link]

• PubMed. (1995). Novel benzodioxan derivative, 5-(3-[((2S)-1,4-benzodioxan-2- ylmethyl)amino]propoxy)-1,3-benzodioxole HCl (MKC-242), with a highly potent and selective agonist activity at rat central serotonin1A receptors. Retrieved February 12, 2026, from [Link]

• Patsnap Synapse. (2024). What are M3 receptor antagonists and how do they work? Retrieved February 12, 2026, from [Link]

• PMC. (n.d.). Structure–activity relationships of 1,5-dihydro-2H-benzo[b][1][5]diazepine-2,4(3H)-diones as inhibitors of Trypanosoma cruzi. Retrieved February 12, 2026, from [Link]

• (n.d.). Recent Structure Activity Relationship Studies of 1,4-Benzodiazepines. Retrieved February 12, 2026, from [https://www.researchgate.

• NCBI Bookshelf. (n.d.). Muscarinic Antagonists. Retrieved February 12, 2026, from [Link]

• Wikipedia. (n.d.). Muscarinic antagonist. Retrieved February 12, 2026, from [Link]

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A Researcher's Guide to Differentiating 6-bromo and 7-bromo Benzodioxepine Regioisomers

In the landscape of drug discovery and development, the precise structural elucidation of synthesized molecules is a cornerstone of success. For medicinal chemists working with benzodioxepine scaffolds, the regiochemical outcome of aromatic substitution reactions is a critical parameter that dictates the pharmacological profile of the resulting compounds. The differentiation between closely related regioisomers, such as 6-bromo-2,3-dihydrobenzo[b][1][2]dioxine and 7-bromo-2,3-dihydrobenzo[b][1][2]dioxine, presents a common yet crucial analytical challenge. This guide provides an in-depth comparison of robust analytical techniques for the unambiguous structural validation of these isomers, supported by predicted experimental data and detailed protocols.

The Challenge of Regioisomerism

The electronic and steric properties of substituents on the benzodioxepine ring system can direct bromination to either the 6- or 7-position, often resulting in a mixture of isomers. As the biological activity of these compounds can be highly sensitive to the substituent's position, a definitive method for distinguishing between these isomers is paramount for advancing a drug candidate. While chromatographic methods can often separate these isomers, spectroscopic techniques are required for absolute structure determination.

A Comparative Analysis of Spectroscopic Techniques

Nuclear Magnetic Resonance (NMR) spectroscopy and single-crystal X-ray crystallography stand as the gold-standard methods for the structural characterization of organic molecules.[3][4] This guide will focus on a multi-faceted NMR approach, which is often more readily accessible and can provide unambiguous results without the need for crystalline material.

1D NMR Spectroscopy: The First Clue

One-dimensional ¹H and ¹³C NMR spectroscopy provides the initial and often most straightforward evidence for differentiating between the 6-bromo and 7-bromo isomers. The substitution pattern on the aromatic ring directly influences the chemical shifts and coupling patterns of the aromatic protons.

Predicted ¹H NMR Spectral Data (500 MHz, CDCl₃)

Proton	6-bromo Isomer (Predicted δ, ppm)	7-bromo Isomer (Predicted δ, ppm)	Multiplicity & Coupling Constant (J, Hz)
H-5	7.05	6.78	d, J = 2.0
H-7	7.00	-	dd, J = 8.5, 2.0
H-8	6.75	6.95	d, J = 8.5
H-6	-	7.02	dd, J = 8.5, 2.0
H-2/H-3	4.28	4.28	s

Predicted ¹³C NMR Spectral Data (125 MHz, CDCl₃)

Carbon	6-bromo Isomer (Predicted δ, ppm)	7-bromo Isomer (Predicted δ, ppm)
C-4a	143.5	144.0
C-8a	141.0	141.5
C-5	122.0	118.0
C-6	115.0 (C-Br)	125.0
C-7	125.0	115.5 (C-Br)
C-8	118.0	122.5
C-2/C-3	64.5	64.5

Causality Behind the Chemical Shifts: The electron-withdrawing nature of the bromine atom significantly influences the electron density of the aromatic ring, leading to predictable changes in the chemical shifts of the attached and nearby protons and carbons. In the 6-bromo isomer , the proton at the 5-position (H-5) is expected to be a doublet, while H-7 will be a doublet of doublets, and H-8 a doublet. In contrast, the 7-bromo isomer will exhibit a doublet for H-5, a doublet of doublets for H-6, and a doublet for H-8. These distinct splitting patterns, arising from the different proton-proton coupling relationships, provide a clear diagnostic tool.

2D NMR Spectroscopy: Unambiguous Confirmation

While 1D NMR provides strong indications, two-dimensional NMR techniques offer definitive proof of connectivity and spatial relationships, leaving no room for ambiguity.

The Nuclear Overhauser Effect (NOE) is a through-space correlation that provides information about the spatial proximity of protons.[5] For differentiating our regioisomers, 1D NOE difference spectroscopy or a 2D NOESY experiment can be employed. The key lies in irradiating a proton on the dioxepine ring and observing which aromatic protons show an enhancement.

Key Differentiating NOE Correlation:

• For the 6-bromo isomer: Irradiation of the protons at the 5-position (H-5) is expected to show a significant NOE correlation to the protons of the adjacent dioxepine ring (H-2/H-3).

• For the 7-bromo isomer: Irradiation of the proton at the 8-position (H-8) will show a clear NOE correlation to the dioxepine ring protons (H-2/H-3).

This difference in spatial proximity between the aromatic protons and the aliphatic portion of the molecule provides a powerful and unambiguous method for structural assignment.

HMBC is a 2D NMR technique that shows correlations between protons and carbons that are two or three bonds apart. This is exceptionally useful for confirming the connectivity across quaternary carbons and for piecing together the carbon skeleton.

Key Differentiating HMBC Correlations:

• For the 6-bromo isomer:

  • The proton at the 5-position (H-5) will show a correlation to the carbon bearing the bromine (C-6) and the quaternary carbon C-4a.

  • The proton at the 8-position (H-8) will show a correlation to the quaternary carbon C-8a and C-6.

• For the 7-bromo isomer:

  • The proton at the 5-position (H-5) will show a correlation to the carbon bearing the bromine (C-7) and the quaternary carbon C-4a.

  • The proton at the 8-position (H-8) will show a correlation to the quaternary carbon C-8a and C-6.

These distinct long-range correlation patterns provide irrefutable evidence for the position of the bromine atom.

Experimental Protocols

The following are detailed, step-by-step methodologies for the key NMR experiments discussed.

Protocol 1: 1D NOE Difference Spectroscopy

• Sample Preparation: Prepare a solution of the benzodioxepine isomer in a deuterated solvent (e.g., CDCl₃) at a concentration of 5-10 mg/mL.

• Acquisition of a Standard ¹H Spectrum: Acquire a standard high-resolution ¹H NMR spectrum to identify the chemical shifts of the aromatic and dioxepine protons.

• Setup of the NOE Difference Experiment:

  • Select the 1D NOE difference pulse program on the spectrometer.

  • Set the selective irradiation frequency to the chemical shift of a well-resolved aromatic proton (e.g., H-5 or H-8).

  • Set the mixing time to an appropriate value for a small molecule (typically 0.5-1.0 seconds).

  • Acquire an "on-resonance" spectrum with irradiation of the target proton.

  • Acquire an "off-resonance" control spectrum with the irradiation frequency set to a region of the spectrum with no signals.

• Data Processing: Subtract the off-resonance spectrum from the on-resonance spectrum. The resulting difference spectrum will show a negative signal for the irradiated proton and positive signals for the protons that have an NOE enhancement.

Protocol 2: 2D NOESY Spectroscopy

• Sample Preparation: As per the 1D NOE experiment.

• Acquisition:

  • Select the 2D NOESY pulse program.

  • Set the spectral widths in both dimensions to encompass all proton signals.

  • Set the mixing time (d8) to a value suitable for small molecules (e.g., 0.5-0.8 seconds).[6]

  • Acquire the 2D data with an appropriate number of scans for good signal-to-noise.

• Data Processing: Process the 2D data using a sine-bell window function and perform a two-dimensional Fourier transform. Phase the spectrum carefully. Cross-peaks in the resulting spectrum indicate through-space correlations.

Protocol 3: 2D HMBC Spectroscopy

• Sample Preparation: As per the 1D NOE experiment.

• Acquisition:

  • Select the 2D HMBC pulse program.

  • Set the spectral width in the direct dimension (¹H) to cover all proton signals and in the indirect dimension (¹³C) to cover the expected range of carbon signals (e.g., 0-160 ppm).

  • The long-range coupling constant (J) is typically set to a compromise value of 8 Hz to observe both two- and three-bond correlations.[7]

  • Acquire the 2D data.

• Data Processing: Process the 2D data with appropriate window functions and perform a two-dimensional Fourier transform. The resulting spectrum will show correlations between protons and carbons separated by multiple bonds.

Visualizing the Workflow and Structural Logic

To further clarify the experimental approach and the key structural differences, the following diagrams are provided.

Caption: Experimental workflow for the synthesis and structural validation of benzodioxepine regioisomers.

Caption: Key differentiating NMR correlations for 6-bromo and 7-bromo benzodioxepine isomers.

Conclusion

The unambiguous differentiation of the 6-bromo and 7-bromo benzodioxepine regioisomers is readily achievable through a systematic application of 1D and 2D NMR techniques. While ¹H NMR provides the initial, strong evidence based on distinct coupling patterns, 2D NOESY and HMBC experiments offer definitive and complementary data to confirm spatial proximities and long-range connectivities. For crystalline samples, single-crystal X-ray diffraction remains the ultimate tool for absolute structure determination.[8] By employing the methodologies outlined in this guide, researchers can confidently and efficiently validate the structure of their target compounds, ensuring the integrity of their structure-activity relationship studies and the smooth progression of their drug discovery programs.

References

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• Oxford Instruments. (n.d.). Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. Retrieved from [Link]

• Parsons, S. (2017). Determination of absolute configuration using X-ray diffraction. Tetrahedron: Asymmetry. [Link]

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• Wikipedia. (2023). Nuclear Overhauser effect. Retrieved from [Link]

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• Stout, G. H., & Jensen, L. H. (1989). X-Ray Structure Determination: A Practical Guide. John Wiley & Sons.

• IMSERC. (n.d.). TUTORIAL: 2D NOESY EXPERIMENT. Retrieved from [Link]

• IMSERC. (n.d.). TUTORIAL: 2D HMBC EXPERIMENT. Retrieved from [Link]

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• Columbia University. (n.d.). HSQC and HMBC. Retrieved from [Link]

• Oxford Instruments. (n.d.). Two-dimensional Experiments: Inverse Heteronuclear Correlation. Retrieved from [Link]

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A Comparative Guide to the Crystal Structure Analysis of 3,4-dihydro-2H-1,5-benzodioxepine Derivatives

This guide provides a comprehensive comparison of the structural analysis of 3,4-dihydro-2H-1,5-benzodioxepine derivatives. Designed for researchers, medicinal chemists, and material scientists, this document delves into the critical interplay between molecular substitution, conformational preference, and supramolecular assembly in the solid state. We will explore the causality behind experimental choices in single-crystal X-ray diffraction and contextualize these findings with complementary analytical techniques, offering a holistic view grounded in established scientific principles.

Introduction: The Structural Significance of the Benzodioxepine Scaffold

The 3,4-dihydro-2H-1,5-benzodioxepine core is a privileged scaffold in medicinal chemistry, appearing in compounds with a range of biological activities, including β-adrenergic stimulation.[1] The seven-membered dioxepine ring imparts significant conformational flexibility, which is critical to its biological function and solid-state properties. Understanding how substituents on this scaffold dictate its three-dimensional structure is paramount for rational drug design and the development of crystalline materials with desired properties.

Single-crystal X-ray diffraction (XRD) remains the gold standard for unambiguously determining molecular structure and packing in the solid state.[2] It provides precise data on bond lengths, angles, and, most importantly for this class of molecules, the torsional angles that define the ring's conformation. This guide compares the crystallographic features of several derivatives to illuminate fundamental structure-property relationships.

The Conformational Landscape of the Dioxepine Ring

The seven-membered ring of the 3,4-dihydro-2H-1,5-benzodioxepine system is not planar. It primarily adopts one of two major conformations: a stable chair form or a more flexible skew/twist-boat form.[3] The energy barrier between these conformations can be small, and the preferred state in the crystal lattice is determined by a delicate balance of intramolecular steric effects and intermolecular packing forces.

• Chair Conformation: Generally the ground-state conformation, it minimizes torsional strain. Substituents can occupy pseudo-axial or pseudo-equatorial positions.

• Skew/Twist-Boat Conformation: An alternative, higher-energy conformation that can become populated or even preferred if substituents introduce significant steric strain in the chair form.[3][4] For example, bulky groups at the 3-position can favor a skew conformation to alleviate unfavorable steric interactions.[3]

The following diagram illustrates the logical relationship between molecular structure and the resulting crystal architecture, which forms the central theme of this guide.

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. moodle2.units.it [moodle2.units.it]
• 3. The conformations of 3,4-dihydro-2H-1,5-benzodioxepin, and its derivatives as determined from their ultraviolet absorption spectra - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal Protective Equipment (PPE) for Handling 6-Bromo-3-methyl-3,4-dihydro-2H-1,5-benzodioxepine

[1]

Executive Summary: The "Defensive Handling" Philosophy

As researchers, we often handle intermediates where specific toxicological data is sparse. 6-Bromo-3-methyl-3,4-dihydro-2H-1,5-benzodioxepine is a halogenated bicyclic ether. While specific SDS data for this exact isomer may be limited in public repositories, its structure dictates a strict safety protocol.

We must apply Structure-Activity Relationship (SAR) safety principles:

• The Benzodioxepine Scaffold: Structurally similar to known CNS-active agents (serotonin modulators). Risk: Potential biological activity upon inhalation/absorption.

• The Aryl Bromide Moiety: Increases lipophilicity, facilitating skin permeation. Risk: Systemic toxicity.

• Physical State: Likely a solid.[1][2] Risk: Electrostatic dust generation.

Core Directive: Treat this compound as a High Potency Active Pharmaceutical Ingredient (HPAPI) until proven otherwise. The goal is zero skin contact and zero inhalation.

Chemical Hazard Profiling & Risk Assessment

Before selecting PPE, we must understand the enemy.

Feature	Hazard Implication	Critical Control Point
Lipophilicity	High potential for dermal absorption.	Glove Selection: Standard nitrile may degrade upon prolonged contact with halogenated solvents used to dissolve this compound.
Particle Size	Crystalline solids often generate fine, invisible dust (PM2.5).	Respiratory: Fume hood use is non-negotiable; N95/P100 backup required for weighing.
Reactivity	Aryl bromides are generally stable but can react violently with strong lithiating agents (n-BuLi) or magnesium.	Eye Protection: Splash risk during metal-halogen exchange reactions.
Bioactivity	Structural analog to 5-HT agonists (e.g., Lorcaserin derivatives).	Containment: Prevent inhalation of bioactive dusts which could cause CNS effects (dizziness, sedation).

The PPE Matrix: Layered Defense System

Do not rely on a single barrier. Use a redundant system.

A. Hand Protection (The Critical Failure Point)

Standard Nitrile is NOT enough if you are handling this compound in solution (e.g., DCM, THF, or DMF). Halogenated aromatics and their solvents can permeate thin nitrile (< 4 mil) in minutes.

• Dry Solid Handling: Double-gloved Nitrile (Outer: 5 mil, Inner: 4 mil).

• Solution Handling: Laminate Film (Silver Shield/4H) under Nitrile.

Protocol:

• Inner Layer: Disposable Nitrile (inspection layer).

• Barrier Layer (for solutions): PE/EVOH Laminate (resists >480 min).

• Outer Layer: Long-cuff Nitrile (grip and abrasion resistance).

B. Respiratory & Body Protection[1][2][4]

Zone	Equipment Requirement	Rationale
Eyes	Chemical Splash Goggles (Indirect Vent)	Safety glasses allow dust entry from the side. Goggles seal the ocular cavity.
Lungs	Fume Hood (Face velocity 80-100 fpm)	Primary containment. If weighing outside a hood, a P100 Half-Mask Respirator is mandatory.
Body	Tyvek® Lab Coat (or similar non-woven)	Cotton coats absorb liquids and trap dust. Non-woven fabrics repel particles.

Operational Workflow: Step-by-Step

This protocol is designed to minimize "transient exposure"—the moments when you move materials between containment zones.

Phase 1: Preparation & Weighing

• Step 1: Activate the Ionizer/Antistatic Gun . Benzodioxepines are prone to static charge. Neutralize the weighing boat before adding the compound to prevent "particle jump."

• Step 2: Line the balance area with a black surface mat . This provides visual contrast, allowing you to see white powder spills immediately.

• Step 3: Weigh inside a Vented Balance Enclosure or Fume Hood. Never weigh on an open bench.

Phase 2: Solubilization (Highest Risk)

• Step 4: Add solvent slowly.

  • Caution: If using Dichloromethane (DCM), be aware that DCM permeates nitrile gloves in <4 minutes. If you splash DCM containing the compound on your glove, change gloves immediately . The solvent acts as a carrier, dragging the toxicant through the glove and into your skin.

Phase 3: Reaction Setup

• Step 5: Use Standard Taper Joints (STJ) with Teflon sleeves or grease. Avoid rubber septa if possible, as halogenated organics can swell rubber, leading to leaks.

Visualizing the Safety Workflow

The following diagram illustrates the "Defensive Handling" logic flow, emphasizing the decision points for PPE upgrades.

Figure 1: Decision logic for PPE selection based on physical state (Solid vs. Solution).

Waste Disposal & Decontamination[5][6][7]

The Golden Rule: Never mix this compound with strong acids or oxidizers in the waste stream.[3]

• Classification: Segregate as Halogenated Organic Waste .

  • Labeling: Clearly mark "Contains Brominated Organics."

• Glassware Cleaning:

  • Do NOT wash initially with water (compound is likely lipophilic/insoluble).

  • Step 1: Rinse with Acetone or DCM into the Halogenated Waste container.

  • Step 2: Wash with soap and water only after the organic residue is removed.

  • Step 3: Base bath (KOH/Isopropanol) is effective for degrading the benzodioxepine ring, but ensure no acetone is present (exothermic reaction).

Emergency Response

• Skin Contact:

  • Do not scrub. Scrubbing abrades the skin and increases absorption.

  • Flush with water for 15 minutes.

  • Use a mild soap (surfactant) to lift the lipophilic molecule.

• Spill (Solid):

  • Do not sweep (creates dust).

  • Cover with wet paper towels (solvent-dampened) to immobilize powder, then scoop.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• Occupational Safety and Health Administration (OSHA). Toxic and Hazardous Substances: 1910.1450 - Occupational exposure to hazardous chemicals in laboratories.[Link]

Sources

• 1. assets.thermofisher.cn [assets.thermofisher.cn]
• 2. 6-(Bromomethyl)-3,4-dihydro-2H-1,5-benzodioxepine | Sigma-Aldrich [sigmaaldrich.com]
• 3. uwaterloo.ca [uwaterloo.ca]